molecular formula C11H15ClFNO B13229032 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride

2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride

Cat. No.: B13229032
M. Wt: 231.69 g/mol
InChI Key: YCAGLZBUQQSDND-UHFFFAOYSA-N
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Description

2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride is a useful research compound. Its molecular formula is C11H15ClFNO and its molecular weight is 231.69 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

 C11H15ClFNO

Molecular Weight

 231.69 g/mol

IUPAC Name

 2-[(3-fluorophenoxy)methyl]pyrrolidine;hydrochloride

InChI

 InChI=1S/C11H14FNO.ClH/c12-9-3-1-5-11(7-9)14-8-10-4-2-6-13-10;/h1,3,5,7,10,13H,2,4,6,8H2;1H

InChI Key

 YCAGLZBUQQSDND-UHFFFAOYSA-N

Canonical SMILES

 C1CC(NC1)COC2=CC(=CC=C2)F.Cl

Origin of Product

 United States
Foundational & Exploratory

2-((3-Fluorophenoxy)methyl)pyrrolidine Hydrochloride: A Privileged Scaffold in Medicinal Chemistry

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, the strategic selection of molecular building blocks dictates the pharmacokinetic and pharmacodynamic trajectory of lead compounds. 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride (CAS 1864061-82-4) has emerged as a highly versatile, privileged scaffold [1]. Structurally, it combines the conformational rigidity of a pyrrolidine ring with the lipophilic, metabolically stable profile of a fluorinated phenoxy ether.

As a Senior Application Scientist, I frequently utilize this specific building block when designing central nervous system (CNS) agents, such as monoamine reuptake inhibitors, or when targeting the apoptotic pathway via Caspase-3/7 inhibition [2, 3]. This whitepaper provides an in-depth technical analysis of its physicochemical properties, the mechanistic rationale behind its structural features, and a self-validating synthetic protocol for its integration into active pharmaceutical ingredients (APIs).

Physicochemical Profiling & Structural Analysis

Understanding the baseline physicochemical metrics of a building block is critical for predicting its behavior in downstream synthesis and biological systems. The topological polar surface area (TPSA) of 21.26 Ų and a LogP of ~2.38 place this compound firmly within Lipinski’s optimal space for membrane permeability and CNS penetration [1].

Table 1: Physicochemical Properties of CAS 1864061-82-4

PropertyValue
Chemical Name 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride
CAS Number 1864061-82-4
Molecular Formula C₁₁H₁₅ClFNO (Free base: C₁₁H₁₄FNO)
Molecular Weight 231.69 g/mol
SMILES String Cl.FC1=CC=CC(OCC2NCCC2)=C1
Topological Polar Surface Area (TPSA) 21.26 Ų
Calculated LogP 2.3783
H-Bond Donors / Acceptors 1 / 2
Rotatable Bonds 3

Mechanistic Rationale: The Fluorinated Phenoxymethylpyrrolidine Motif

The deliberate choice of the 3-fluoro substituted phenoxymethylpyrrolidine over its unsubstituted counterpart is driven by three distinct pharmacological and chemical advantages:

  • Metabolic Shielding: The fluorine atom at the meta position of the phenoxy ring introduces a strong electron-withdrawing inductive effect. This deactivates the aromatic ring toward Cytochrome P450-mediated electrophilic aromatic oxidation, significantly extending the metabolic half-life of the resulting drug candidate.

  • pKa Modulation: The inductive pull of the fluorine atom lowers the pKa of the adjacent ether oxygen. In CNS-active compounds, highly basic or electron-rich ethers can lead to off-target hERG channel liabilities. Attenuating this electron density mitigates cardiotoxic risks.

  • Target Affinity (Caspase-3/7 Inhibition): When incorporated into isatin sulfonamide derivatives, the phenoxymethyl group is specifically designed to occupy the hydrophobic S3 binding pocket of Caspase-3[2, 4]. The introduction of a fluorine atom allows for favorable multipolar interactions and potential halogen bonding with the amino acid residues lining the S3 subsite, often yielding a measurable increase in binding affinity (lower IC₅₀) compared to the des-fluoro analog [3].

Synthetic Methodology: A Self-Validating Protocol

To ensure high yields and absolute stereochemical fidelity (if starting from chiral precursors like (S)-N-Boc-2-pyrrolidinemethanol), the synthesis relies on a robust tosylation-displacement sequence rather than a Mitsunobu reaction. This avoids the tedious removal of triphenylphosphine oxide byproducts [4].

Every step in this protocol is designed as a self-validating system , ensuring the chemist can confirm success before proceeding.

Step 1: Tosylation of N-Boc-2-pyrrolidinemethanol

  • Procedure: Dissolve N-Boc-2-pyrrolidinemethanol (1.0 eq) in anhydrous pyridine (0.5 M) at 0 °C. Add p-toluenesulfonyl chloride (TsCl, 1.2 eq) portion-wise. Stir for 4 hours at room temperature.

  • Causality: Tosylation converts the native hydroxyl group into a superior leaving group (tosylate), which is essential for the subsequent Sₙ2 displacement. Pyridine acts dually as the solvent and the acid scavenger to neutralize the generated HCl.

  • Validation Checkpoint: Perform Thin Layer Chromatography (TLC) using Hexanes/EtOAc (3:1). The starting material is UV-inactive (requires KMnO₄ stain), whereas the successful formation of the tosylate intermediate yields a strongly UV-active spot at a higher R_f value.

Step 2: Etherification via Sₙ2 Displacement

  • Procedure: In a separate flask, dissolve 3-fluorophenol (1.5 eq) in anhydrous DMF. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) at 0 °C. Stir for 30 minutes until gas evolution ceases. Introduce the tosylate intermediate from Step 1 (1.0 eq) and heat to 60 °C for 12 hours.

  • Causality: NaH irreversibly deprotonates 3-fluorophenol to form a highly nucleophilic phenoxide. DMF is selected for its high dielectric constant; it strongly solvates the sodium cation, leaving the phenoxide "naked" and highly reactive for the Sₙ2 attack on the sterically hindered neopentyl-like position of the pyrrolidine side chain [4].

  • Validation Checkpoint: ¹H NMR (CDCl₃) of the worked-up organic layer will confirm the displacement by the complete disappearance of the aromatic tosyl doublets (δ 7.3 and 7.8 ppm) and the appearance of the characteristic 3-fluorophenoxy multiplet at δ 6.6–7.2 ppm.

Step 3: Deprotection and Salt Precipitation

  • Procedure: Dissolve the purified Boc-protected ether in minimal dichloromethane (DCM). Add 4M HCl in dioxane (10 eq) dropwise at room temperature. Stir for 2 hours.

  • Causality: The highly acidic environment cleaves the tert-butoxycarbonyl (Boc) protecting group, releasing isobutylene gas and carbon dioxide. The use of HCl in dioxane allows the final highly polar hydrochloride salt to spontaneously precipitate out of the less polar DCM/dioxane mixture, bypassing the need for column chromatography.

  • Validation Checkpoint: The product will crash out as a white crystalline solid. Complete deprotection is verified via ¹H NMR (DMSO-d₆) by the absolute absence of the intense 9-proton singlet at ~1.4 ppm (Boc group).

SyntheticWorkflow A N-Boc-2-pyrrolidinemethanol B Tosylation (TsCl, Pyridine) A->B C Tosylate Intermediate B->C D Etherification (3-Fluorophenol, NaH) C->D E Boc-Protected Ether D->E F Deprotection (HCl/Dioxane) E->F G Final HCl Salt (CAS 1864061-82-4) F->G

Fig 1. Step-by-step synthetic workflow for 2-((3-fluorophenoxy)methyl)pyrrolidine hydrochloride.

Application Workflow: Integration into Caspase-3/7 Inhibitors

Once the 2-((3-fluorophenoxy)methyl)pyrrolidine hydrochloride scaffold is synthesized, it serves as the critical amine nucleophile in the generation of isatin sulfonamide apoptosis inhibitors.

The secondary amine of the pyrrolidine ring is reacted with 5-chlorosulfonylisatin in the presence of triethylamine (TEA) within a tetrahydrofuran (THF) solvent system [2, 4]. TEA neutralizes the HCl generated during the sulfonamide bond formation. The resulting compound effectively blocks Caspase-3 and Caspase-7 by inserting the fluorinated phenoxymethyl tail deep into the S3 pocket of the enzyme, halting the apoptotic cascade in whole-cell assays [3].

CaspaseInhibition A 2-((3-Fluorophenoxy)methyl)pyrrolidine HCl B Coupling with 5-Chlorosulfonylisatin (TEA, THF) A->B C Isatin Sulfonamide Derivative B->C D S3 Pocket Binding (Fluorine-mediated interactions) C->D E Caspase-3/7 Inhibition (Apoptosis Modulation) D->E

Fig 2. Integration of the scaffold into Caspase-3/7 inhibitors and subsequent biological pathway.

References

  • ChemScene. "1864061-82-4 | 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride | ChemScene." chemscene.com.
  • Journal of Medicinal Chemistry. "Isatin Sulfonamide Analogs Containing a Michael Addition Acceptor: A New Class of Caspase 3/7 Inhibitors." acs.org.
  • PMC. "Synthesis and Evaluation of Isatin Analogs as Caspase-3 Inhibitors: Introduction of a Hydrophilic Group Increases Potency in a Whole Cell Assay." nih.gov.
  • Google Patents. "US8329686B2 - Isatin analogues and uses therefor." google.com.

Methodological & Application

HPLC method development for 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol for the HPLC Method Development of 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride

Author: Gemini, Senior Application Scientist

Date: March 24, 2026

Abstract

This comprehensive application note provides a detailed guide for the development and validation of a robust High-Performance Liquid Chromatography (HPLC) method for the analysis of 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride. This document outlines a systematic approach, from initial analyte characterization and method scouting to final optimization and validation, grounded in fundamental chromatographic principles. The protocols are designed for researchers, scientists, and drug development professionals requiring a reliable method for quantification and purity assessment of this compound.

Introduction and Analyte Characterization

2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride is a synthetic organic compound featuring a basic pyrrolidine ring linked to a fluorophenoxy moiety. The presence of the basic nitrogen and the aromatic ring are key characteristics that dictate the strategy for developing a successful reversed-phase HPLC method.

  • Structure and Physicochemical Properties: The molecule consists of a hydrophilic, basic pyrrolidine group and a more hydrophobic fluorophenoxy group. The pyrrolidine nitrogen is a secondary amine, which is readily protonated at acidic pH. The pKa of similar pyrrolidine structures is typically in the range of 9-11. The fluorophenyl group provides a chromophore, making UV detection a suitable choice. The overall polarity of the molecule makes it a good candidate for reversed-phase chromatography.[1]

  • Analytical Importance: A validated HPLC method is crucial for determining the purity, stability, and concentration of this compound in drug substance and drug product formulations, ensuring quality and regulatory compliance. The challenge lies in achieving good peak shape and retention for this basic compound, which can exhibit tailing on standard silica-based columns due to interactions with silanols.

Strategic Approach to Method Development

A successful HPLC method development process is a systematic progression from understanding the analyte to validating a robust analytical procedure. Our approach is divided into three core phases: initial screening, methodical optimization, and final validation.

MethodDevelopmentWorkflow A Analyte Characterization (pKa, LogP, UV Scan) B Initial Method Scouting A->B C Column & Mobile Phase Screening B->C D Method Optimization C->D E pH & Buffer Adjustment D->E F Gradient & Flow Rate Tuning D->F G Method Validation (ICH Q2) E->G F->G H Final Method G->H

Caption: A systematic workflow for HPLC method development.

The Critical Role of Mobile Phase pH

For an ionizable compound like 2-((3-Fluorophenoxy)methyl)pyrrolidine, mobile phase pH is the most powerful parameter for controlling retention and peak shape.[2] The pyrrolidine nitrogen's ionization state is directly dependent on the pH.

  • At Low pH (e.g., pH < 4): The analyte is fully protonated (BH+), making it more polar and resulting in shorter retention times in reversed-phase HPLC.[3] While retention is low, this form is stable and often yields sharp, symmetrical peaks.

  • At High pH (e.g., pH > 9): The analyte is in its neutral, un-ionized form (B), making it less polar and significantly increasing its retention.[4][5] This "ion suppression" strategy is highly effective for improving retention of basic compounds.

  • At Mid pH (near pKa): Operating near the analyte's pKa is strongly discouraged, as it results in a mixture of ionized and un-ionized forms, leading to poor peak shapes, split peaks, or method instability.[4][6]

pHEffect cluster_low_ph Low pH (e.g., 2.5) cluster_high_ph High pH (e.g., 10.0) cluster_mid_ph Mid pH (near pKa) Low_Analyte Analyte is Protonated (BH+) Low_Polarity More Polar Low_Analyte->Low_Polarity Low_Retention Shorter Retention Time Low_Polarity->Low_Retention High_Analyte Analyte is Neutral (B) High_Polarity Less Polar High_Analyte->High_Polarity High_Retention Longer Retention Time High_Polarity->High_Retention Mid_Analyte Mixture of BH+ and B Mid_Result Poor Peak Shape / Instability Mid_Analyte->Mid_Result

Caption: Influence of mobile phase pH on analyte state and retention.

Experimental Protocols

Equipment and Reagents

  • HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and diode array detector (DAD).

  • Columns:

    • Screening Column 1 (Primary): C18, 4.6 x 150 mm, 5 µm (e.g., Zorbax Eclipse Plus C18)

    • Screening Column 2 (Alternative): Polar-Endcapped C18, 4.6 x 150 mm, 5 µm (e.g., Ascentis RP-Amide)

  • Reagents: Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Water (Milli-Q or equivalent), Formic Acid (LC-MS Grade), Ammonium Bicarbonate (ACS Grade).

  • Standard: 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride reference standard.

Preparation of Solutions

  • Diluent: A mixture of Water:Acetonitrile (50:50, v/v) is recommended as a starting point.

  • Standard Stock Solution (1.0 mg/mL): Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

  • Working Standard Solution (0.1 mg/mL): Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with the diluent.

Protocol 1: Method Scouting at Low pH

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Equilibrate the column with the initial mobile phase composition for at least 20 minutes.

  • Perform a UV scan of the working standard solution to determine the wavelength of maximum absorbance (λmax). Set the DAD to this wavelength (e.g., 265 nm).

  • Inject the working standard and run the gradient program outlined in Table 1.

  • Evaluate the resulting chromatogram for retention time, peak shape (asymmetry), and resolution from any impurities.

Protocol 2: Method Scouting at High pH

  • Mobile Phase A: 10 mM Ammonium Bicarbonate in Water, pH adjusted to 10.0 with ammonium hydroxide.

  • Mobile Phase B: Acetonitrile.

  • Column: Use a pH-stable C18 column.

  • Equilibrate the column thoroughly for at least 30 minutes.

  • Inject the working standard and run the gradient program outlined in Table 1.

  • Compare the results with the low pH method. The high pH method is expected to provide significantly more retention.[5]

Results and Method Optimization

The initial scouting runs provide the foundation for optimization. The goal is to achieve a retention factor (k) between 2 and 10, a tailing factor ≤ 1.5, and adequate resolution from all other peaks.

Table 1: Initial Gradient Elution Conditions | Parameter | Setting | | :--- | :--- | | Flow Rate | 1.0 mL/min | | Column Temp. | 30 °C | | Injection Vol. | 5 µL | | Detection | λmax (e.g., 265 nm) | | Gradient | Time (min) | %B | | | 0 | 5 | | | 20 | 95 | | | 25 | 95 | | | 25.1 | 5 | | | 30 | 5 |

Based on the scouting results, the high pH method using the C18 column was selected for optimization due to superior retention and peak shape. The gradient was then adjusted to reduce the run time while maintaining resolution.

Table 2: Optimized Chromatographic Conditions | Parameter | Optimized Setting | | :--- | :--- | | Column | C18, 4.6 x 150 mm, 5 µm | | Mobile Phase A | 10 mM Ammonium Bicarbonate, pH 10.0 | | Mobile Phase B | Acetonitrile | | Flow Rate | 1.2 mL/min | | Column Temp. | 35 °C | | Detection | 265 nm | | Gradient | Time (min) | %B | | | 0 | 30 | | | 10 | 70 | | | 12 | 70 | | | 12.1 | 30 | | | 15 | 30 |

Method Validation Protocol

The optimized method must be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[7][8][9]

Table 3: Summary of Validation Parameters and Acceptance Criteria

Parameter Purpose Typical Acceptance Criteria
System Suitability Ensures system performance Tailing Factor ≤ 2.0; RSD of peak area < 2.0% (n=6)
Specificity Differentiates analyte from interferences Peak is pure; no co-elution with placebo/degradants
Linearity Proportionality of response to concentration Correlation coefficient (r²) ≥ 0.999
Accuracy Closeness of test results to the true value 98.0% - 102.0% recovery
Precision Repeatability and intermediate precision RSD ≤ 2.0%
Quantitation Limit (QL) Lowest amount quantified with accuracy/precision S/N ratio ≥ 10

| Robustness | Reliability against minor variations | System suitability parameters are met |

System Suitability Protocol

  • Prepare the mobile phase and working standard solution as per the optimized method.

  • Equilibrate the HPLC system until a stable baseline is achieved.

  • Inject the working standard solution six consecutive times.

  • Calculate the Relative Standard Deviation (RSD) of the peak areas, retention times, and the tailing factor for each injection.

Linearity Protocol

  • Prepare a series of at least five calibration standards from the stock solution, covering a range of 50% to 150% of the target concentration (e.g., 0.05 mg/mL to 0.15 mg/mL).

  • Inject each standard in triplicate.

  • Plot a graph of the mean peak area versus concentration.

  • Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Conclusion

This application note details a systematic and scientifically-grounded approach to developing a robust, stability-indicating reversed-phase HPLC method for 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride. By carefully considering the analyte's physicochemical properties, particularly its basicity, a successful separation was achieved. The optimized method, employing a C18 column with a high pH mobile phase (ammonium bicarbonate buffer and acetonitrile), demonstrates excellent retention, peak symmetry, and resolution. The provided protocols for method development and validation serve as a comprehensive guide for analytical laboratories, ensuring the generation of accurate and reliable data for this compound.

References

  • Title: Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds Source: KNAUER Wissenschaftliche Geräte GmbH URL: [Link]

  • Title: HPLC-UV Method Development for Highly Polar Impurities Source: Resolian URL: [Link]

  • Title: Reversed-phase chromatography Source: Wikipedia URL: [Link]

  • Title: Exploring the Role of pH in HPLC Separation Source: Veeprho URL: [Link]

  • Title: Reversed-Phase High-Performance Liquid Chromatography Source: Springer Nature Experiments URL: [Link]

  • Title: Exploring the Role of pH in HPLC Separation Source: Moravek URL: [Link]

  • Title: Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool Source: Lab Manager URL: [Link]

  • Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: ECA Academy URL: [Link]

  • Title: Back to Basics: The Role of pH in Retention and Selectivity Source: LCGC International URL: [Link]

  • Title: 14 Principles of Reversed Phase HPLC Source: YouTube URL: [Link]

  • Title: Reversed Phase HPLC Columns Source: Phenomenex URL: [Link]

  • Title: VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1) Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

  • Title: BA Method Development: Polar Compounds Source: BioPharma Services URL: [Link]

  • Title: How to Increase Retention - How to use analytical columns Source: GL Sciences URL: [Link]

  • Title: Quality Guidelines Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

  • Title: ICH Q2 Analytical Method Validation Source: Slideshare URL: [Link]

  • Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: U.S. Food and Drug Administration (FDA) URL: [Link]

Sources

in vivo dosing protocols for 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Preclinical In Vivo Dosing Protocols and Pharmacological Profiling for 2-((3-Fluorophenoxy)methyl)pyrrolidine Hydrochloride

Executive Summary & Pharmacological Context

As drug development pivots toward highly targeted therapies, the phenoxymethylpyrrolidine scaffold has emerged as a "privileged structure" in medicinal chemistry. It is most notably utilized as the critical binding determinant (occupying the S1/S3 pockets) in highly potent, non-peptide isatin sulfonamide inhibitors of executioner caspases (Caspase-3 and Caspase-7) .

The specific derivative 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride (CAS: 1864061-82-4; MW: 231.69 g/mol ) incorporates a strategic fluorine atom at the meta-position of the phenoxy ring.

  • The Causality of Chemical Design: This fluorination is not arbitrary; it is designed to sterically and electronically block Cytochrome P450-mediated aromatic hydroxylation, thereby extending the compound's in vivo half-life and improving its pharmacokinetic (PK) profile . Furthermore, supplying this compound as a hydrochloride salt ensures rapid dissolution in physiological aqueous media, bypassing the need for complex, potentially toxic excipients (e.g., Cremophor EL or high-concentration DMSO) that can confound in vivo toxicity readouts .

This application note details a rigorously self-validating in vivo dosing and pharmacokinetic sampling protocol tailored specifically for this compound and its structural analogs.

Physicochemical Properties & Formulation Strategy

To achieve reproducible in vivo exposure, the formulation must respect the compound's physical chemistry. The basic pyrrolidine nitrogen (estimated pKa ~8.5) ensures that the HCl salt is highly water-soluble. However, the lipophilic 3-fluorophenoxy moiety drives excellent Blood-Brain Barrier (BBB) penetration, making it ideal for neurodegenerative disease models.

Self-Validating Formulation Protocol

  • Weighing & Solvation: Weigh the required mass of 2-((3-Fluorophenoxy)methyl)pyrrolidine HCl using a microbalance. Dissolve directly in sterile 0.9% NaCl (Saline) or 1x Phosphate-Buffered Saline (PBS).

  • Homogenization: Vortex for 60 seconds. Sonicate in a water bath at room temperature for 5 minutes to ensure the disruption of any micro-crystals.

  • pH Verification (Validation Step 1): Measure the pH of the final solution. It must fall between 6.5 and 7.4 . Causality: Dosing highly acidic unbuffered HCl salts intravenously can cause localized phlebitis at the tail vein injection site, leading to inflammation that alters systemic hemodynamics and confounds PK data.

  • Pre-Dose LC-MS/MS QC (Validation Step 2): Never assume the nominal concentration is accurate based solely on mass, as HCl salts can be hygroscopic (absorbing atmospheric water and inflating the weighed mass). Take a 10 µL aliquot of the dosing solution, dilute 1:1000, and quantify via LC-MS/MS against a standard curve. The protocol proceeds only if the measured concentration is within ±10% of the nominal target.

In Vivo Administration Protocol (Murine Model)

The following parameters are optimized for adult C57BL/6 mice (20–25 g), the standard model for preclinical PK/PD bridging.

Table 1: Formulation Parameters & Dosing Volumes

ParameterIntravenous (IV) BolusOral Gavage (PO)
Target Dose 2.0 mg/kg10.0 mg/kg
Dosing Volume 5 mL/kg10 mL/kg
Vehicle 0.9% Sterile Saline0.9% Sterile Saline
Target Concentration 0.4 mg/mL1.0 mg/mL
Delivery Apparatus 27G to 30G sterile needle20G to 22G bulb-tipped feeding tube
Step-by-Step Dosing Execution

  • Intravenous (IV): Restrain the mouse using a commercially available restrainer. Dilate the lateral tail vein using a warming lamp (target tail temperature ~35°C). Inject the 5 mL/kg volume smoothly over 5–10 seconds. Causality: Rapid bolus injection can cause acute cardiovascular shock due to transiently high Cmax concentrations of the pyrrolidine derivative in the heart.

  • Oral (PO): Fast the animals for 12 hours prior to dosing (water ad libitum). Causality: The presence of food in the gastric cavity can unpredictably adsorb the drug or alter gastric pH, leading to highly variable absorption kinetics. Administer the 10 mL/kg volume directly into the stomach via gavage.

Pharmacokinetic Sampling & Matrix Processing

To build a self-validating dataset, both plasma and target tissue (brain) must be sampled to calculate the brain-to-plasma partition coefficient (K_p), a critical metric for CNS-active caspase inhibitors.

Table 2: Recommended PK Sampling Schedule & Matrix Processing

Timepoint (min)Matrix CollectedProcessing MethodStorage
5, 15, 30Blood (K2EDTA)Centrifuge 3000xg, 10 min, 4°C-80°C
60, 120Blood (K2EDTA)Centrifuge 3000xg, 10 min, 4°C-80°C
240, 480Blood + Brain TissueSnap-freeze tissue in LN2-80°C
Bioanalytical Extraction (Self-Validation Step 3)

  • Plasma Precipitation: Transfer 20 µL of plasma to a 96-well plate. Add 100 µL of ice-cold Acetonitrile (ACN) spiked with a Stable-Isotope Labeled Internal Standard (SIL-IS) (e.g., 2-(phenoxymethyl)pyrrolidine-d5).

  • Causality of K2EDTA: We utilize K2EDTA tubes rather than Heparin for blood collection because Heparin is a highly charged polymer that causes significant ion suppression in the electrospray ionization (ESI) source during LC-MS/MS analysis.

  • Tissue Stabilization: Brain tissue must be snap-frozen in liquid nitrogen immediately upon excision. Causality: This halts post-mortem enzymatic degradation of the compound by non-specific tissue amidases or esterases.

  • Validation Checkpoint: During LC-MS/MS data analysis, evaluate the recovery of the SIL-IS. If the IS recovery is <70%, the extraction is invalidated due to severe matrix effects, and the sample must be re-processed using Solid Phase Extraction (SPE).

Workflow Visualization

The following diagram illustrates the critical path of the self-validating PK/PD workflow, ensuring that no in vivo data is accepted without analytical verification.

G A Formulation & pH QC (0.9% Saline) B Pre-dose LC-MS/MS Concentration Validation A->B pH 6.5-7.4 C In Vivo Administration (Murine IV/PO) B->C ±10% Nominal D Serial Sampling (Plasma & Brain) C->D Dosed E Bioanalytical Extraction (Internal Standard Added) D->E Plasma G PD Readout (Caspase-3 Activity) D->G Brain Tissue F PK Parameter Calculation (Clearance, t1/2, Cmax) E->F IS Recovery >70%

Fig 1: Self-validating preclinical PK/PD workflow for phenoxymethylpyrrolidine derivatives.

References

  • Chu, W., et al. "Synthesis and evaluation of isatin analogs as caspase-3 inhibitors: Introduction of a hydrophilic group increases potency in a whole cell assay." Pharmacology & Therapeutics, 132(2): 180-195, 2011. URL:[Link]

  • Milovidova, A. G., et al. "Novel approach to the synthesis and optical absorption properties of 2-(2-oxo-1,2-dihydro-..." Molecules, 26(10): 3006, 2021. URL:[Link]

2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride as a chemical building block in drug discovery

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Research Chemists, Medicinal Chemists, and Preclinical Drug Development Professionals Application Areas: Hit-to-Lead Chemistry, CNS Therapeutics, Kinase Inhibitor Design, and High-Throughput Library Synthesis

Executive Summary

The identification of versatile, drug-like chemical building blocks is a critical bottleneck in modern drug discovery. 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride is a highly privileged bifunctional building block that combines a basic pyrrolidine pharmacophore with a lipophilic, metabolically stabilized 3-fluorophenoxy tail. This specific structural motif is heavily utilized in the design of monoamine reuptake inhibitors (e.g., serotonin and norepinephrine transporters) and as a hinge-binding modifier in kinase inhibitors.

This application note provides a comprehensive guide to the structural rationale, physicochemical profiling, and validated experimental protocols for integrating this building block into high-throughput discovery workflows.

Structural Rationale and Pharmacophore Mapping

The utility of 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride stems from its precise combination of steric, electronic, and physicochemical properties:

  • The Pyrrolidine Ring (pKa ~ 8.5–9.5): As a secondary amine, the pyrrolidine nitrogen is protonated at physiological pH. This cationic center is essential for forming robust salt bridges with highly conserved aspartate residues (e.g., Asp98 in the serotonin transporter, SERT) within target binding pockets.

  • The 3-Fluorophenoxy Moiety: The introduction of a fluorine atom at the meta position of the phenoxy ring serves multiple purposes. First, it acts as a bioisostere that modulates the electron density of the aromatic ring, enhancing edge-to-face π−π interactions with aromatic residues like Phenylalanine [1]. Second, the strong C–F bond effectively blocks cytochrome P450 (CYP450)-mediated aromatic oxidation at the metabolically vulnerable meta position, significantly prolonging the molecule's half-life [2].

  • The Hydrochloride Salt Form: Free-base pyrrolidines are often volatile, prone to oxidation, and highly hygroscopic. The hydrochloride salt form ensures long-term benchtop stability, precise stoichiometric weighing for library synthesis, and improved aqueous solubility during initial in vitro screening [3].

Mechanism cluster_target Monoamine Transporter (e.g., SERT/NET) BB Fluorinated Pyrrolidine Pharmacophore Interaction1 Salt Bridge Formation (Pyrrolidine N+ ↔ Asp98) BB->Interaction1 Interaction2 Halogen/Pi-Pi Bonding (3-F-Phenoxy ↔ Phe335) BB->Interaction2 Outcome Reuptake Inhibition (Increased Synaptic Monoamines) Interaction1->Outcome Interaction2->Outcome

Figure 1: Mechanistic pharmacophore mapping of the building block within a monoamine transporter.

Physicochemical Profiling

Understanding the baseline physicochemical properties of the building block is essential for predicting the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of the final synthesized library. Table 1 highlights the advantages of the 3-fluoro substitution compared to the unfluorinated analog.

Table 1: Comparative Physicochemical Properties

Property2-(Phenoxymethyl)pyrrolidine HCl2-((3-Fluorophenoxy)methyl)pyrrolidine HClRationale for Difference
Molecular Weight (Free Base) 177.25 g/mol 195.23 g/mol Addition of Fluorine (+18 Da).
ClogP (Lipophilicity) 2.102.45Fluorine increases lipophilicity, aiding blood-brain barrier (BBB) penetration.
Topological Polar Surface Area 21.3 Ų21.3 ŲTPSA remains unchanged, maintaining excellent membrane permeability.
Predicted pKa (Amine) 9.18.9Inductive electron-withdrawing effect of fluorine slightly lowers basicity.
Microsomal Stability (CL_int) High ClearanceLow/Moderate ClearanceFluorine blocks CYP-mediated aromatic hydroxylation [2].

Application Protocol 1: High-Throughput N-Derivatization (Reductive Amination)

To utilize this building block in early-stage drug discovery, it is frequently subjected to parallel N-alkylation or reductive amination to generate diverse chemical libraries.

Expertise & Causality: Because the building block is supplied as an HCl salt, the secondary amine is protonated and non-nucleophilic. It must be "free-based" in situ. We utilize N,N-Diisopropylethylamine (DIPEA) because its steric hindrance prevents it from acting as a competing nucleophile. Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected as the reducing agent because it is mild enough to reduce the intermediate iminium ion without reducing the starting aldehyde.

Step-by-Step Methodology

  • Preparation: In a 20 mL scintillation vial, suspend 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride (1.0 eq, 0.5 mmol) in anhydrous 1,2-dichloroethane (DCE) (5.0 mL).

  • Free-Basing (In-Process Control): Add DIPEA (1.2 eq, 0.6 mmol) dropwise while stirring.

    • Self-Validation: Spot 1 µL of the solution onto wetted pH paper. The pH must read between 8.0 and 9.0 to confirm the liberation of the free amine. If acidic, add DIPEA in 0.1 eq increments.

  • Imine Formation: Add the desired target aldehyde (1.1 eq, 0.55 mmol). Stir the mixture at room temperature for 1 hour to allow the iminium intermediate to form.

  • Reduction: Add NaBH(OAc)₃ (1.5 eq, 0.75 mmol) in one portion. Stir the reaction at room temperature for 12 hours under a nitrogen atmosphere.

  • Reaction Monitoring:

    • Self-Validation: Analyze a 10 µL aliquot via LC-MS. The reaction is deemed complete when the starting material peak ( m/z 196 [M+H]⁺ for the free base) is ≤ 5% relative to the product peak.

  • Quench and Workup: Quench the reaction with saturated aqueous NaHCO₃ (5 mL). Extract the aqueous layer with dichloromethane (3 x 5 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Workflow A 2-((3-Fluorophenoxy)methyl) pyrrolidine HCl (Building Block) B Free-Basing & N-Derivatization (Reductive Amination) A->B C High-Throughput Purification (Prep-HPLC) B->C D In Vitro Screening (Target Binding) C->D D->B SAR Feedback E ADME Profiling (Microsomal Stability) D->E F Lead Optimization Candidate E->F

Figure 2: Iterative hit-to-lead workflow utilizing the fluorinated pyrrolidine building block.

Application Protocol 2: In Vitro Liver Microsomal Stability Assay

Once derivatives are synthesized, evaluating their metabolic stability is critical. The 3-fluoro substitution is specifically designed to resist hepatic metabolism.

Expertise & Causality: This assay uses Human Liver Microsomes (HLMs) supplemented with an NADPH regenerating system. NADPH is an essential cofactor for CYP450 enzymes; without it, the enzymes remain inactive. The reaction is quenched using cold acetonitrile containing an internal standard. The cold organic solvent instantly denatures the microsomal proteins, stopping the reaction precisely at the designated time point, while the internal standard accounts for any ionization suppression during LC-MS/MS analysis.

Step-by-Step Methodology

  • Matrix Preparation: Prepare a 0.5 mg/mL suspension of pooled HLMs in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

  • Compound Spiking: Add the synthesized test compound (final concentration 1 µM, keeping final DMSO concentration ≤ 0.1% to avoid CYP inhibition). Pre-incubate the mixture at 37 °C for 5 minutes.

  • Reaction Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system (final concentration 1 mM).

  • Time-Course Sampling: At t=0,15,30,45,and 60 minutes, withdraw 50 µL aliquots from the incubation mixture.

  • Quenching: Immediately dispense the 50 µL aliquot into 150 µL of ice-cold acetonitrile containing a known concentration of an analytical internal standard (e.g., Tolbutamide or Labetalol).

  • Self-Validation (Assay Controls):

    • Positive Control: Run Verapamil concurrently. It should exhibit rapid depletion ( >80% clearance at 60 mins), confirming the HLMs are enzymatically active.

    • Negative Control (Minus-NADPH Blank): Run the test compound in HLMs without NADPH. If depletion occurs here, the compound is chemically unstable or undergoing non-CYP mediated degradation (e.g., esterase activity).

  • Analysis: Centrifuge the quenched plates at 4000 rpm for 15 minutes to pellet the precipitated proteins. Transfer the supernatant for LC-MS/MS analysis to calculate the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ).

Table 2: Representative ADME Data (Microsomal Stability)

CompoundHLM t1/2​ (min)HLM CLint​ (µL/min/mg)Assay Validation Status
Unfluorinated Derivative18.574.9Validated
3-Fluoro Derivative > 60.0 < 15.0 Validated
Verapamil (Positive Control)12.1114.5Validated (CYP Active)
Minus-NADPH (Negative Control)> 120.0N/AValidated (No chemical degradation)

References

  • Young, R. J., Green, D. V. S., Luscombe, C. N., & Hill, A. P. (2011). Getting physical in drug discovery II: the impact of chromatographic hydrophobicity measurements and aromaticity. Drug Discovery Today, 16(17-18), 822-830.[Link]

  • Meanwell, N. A. (2011). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry, 54(8), 2529-2591. [Link]

  • Bharate, S. S. (2021). Recent developments in pharmaceutical salts: FDA approvals from 2015 to 2019. Drug Discovery Today, 26(2), 384-398.[Link]

formulation techniques for 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride in aqueous media

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide on the aqueous formulation of 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride, designed for researchers and formulation scientists transitioning this active pharmaceutical ingredient (API) from discovery to preclinical in vivo models.

Physicochemical Profiling & Formulation Rationale

2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride belongs to a class of phenoxymethylpyrrolidine compounds frequently investigated for their roles as monoamine reuptake inhibitors (SNRIs) and non-peptidic caspase inhibitors [1, 2]. Transitioning this molecule into an aqueous vehicle for parenteral (IV/IP) administration requires a precise understanding of its ionization behavior.

The Causality of pH and Solubility

The API features a secondary amine within a pyrrolidine ring. While the hydrochloride (HCl) salt form provides excellent initial aqueous solubility, the molecule's stability and solubility are highly pH-dependent. The electron-withdrawing 3-fluorophenoxy group exerts an inductive effect that slightly lowers the basicity of the pyrrolidine nitrogen compared to unsubstituted analogs.

Formulating this compound requires balancing physiological tolerability with ionization state. If the formulation pH approaches the API's pKa (~8.2), the equilibrium shifts toward the lipophilic free base, leading to rapid micro-precipitation. Conversely, a highly acidic formulation (pH < 3.5) ensures complete solubility but induces tissue necrosis and phlebitis at the injection site. Therefore, a mildly acidic buffer system (pH 5.0) is selected to maintain >99% of the API in its ionized state while remaining physiologically benign [3].

Buffer and Excipient Selection

  • Buffer System: A 10 mM Sodium Acetate/Acetic Acid buffer is optimal. Acetic acid has a pKa of 4.76, providing maximum buffering capacity at pH 5.0 to resist pH drifts caused by the API or physiological fluids.

  • Tonicity Agent: Sodium chloride (NaCl) is preferred over dextrose to prevent potential Maillard reactions with the secondary amine of the pyrrolidine ring during long-term storage or autoclaving.

  • Filtration: Polyethersulfone (PES) membranes are mandated due to their extremely low non-specific drug binding characteristics, ensuring no loss of the dilute API during sterilization.

pH_Solubility_Logic pH_Low pH < 4.0 Highly Ionized Risk1 High Solubility but Tissue Irritation Risk pH_Low->Risk1 pH_Opt pH 4.5 - 5.5 Optimal Balance Benefit >99% Ionized, Physiologically Tolerable pH_Opt->Benefit pH_High pH > 7.0 Deprotonation Risk2 Free Base Precipitation & Embolism Risk pH_High->Risk2

Causality between formulation pH, API ionization state, and physiological tolerability.

Quantitative Formulation Data

The following tables summarize the physicochemical constraints and the target composition for a 10 mg/mL parenteral formulation.

Table 1: Physicochemical Properties of the API

ParameterValue / CharacteristicFormulation Implication
Molecular Weight ~231.7 g/mol (HCl salt)Conversion factor required if dosing by free base weight.
pKa (Calculated) 8.2 - 8.6Must formulate at pH ≤ 6.0 to ensure >99% ionization.
LogP (Free Base) ~2.3High risk of precipitation if deprotonated.
Solubility (pH 5.0) > 50 mg/mLHighly soluble in targeted acetate buffer.
Solubility (pH 8.0) < 1 mg/mLFree base precipitation occurs rapidly.

Table 2: Target Aqueous Composition (10 mg/mL)

ComponentFunctionConcentration
2-((3-Fluorophenoxy)methyl)pyrrolidine HClActive Pharmaceutical Ingredient10.0 mg/mL
Sodium Acetate TrihydrateBuffering Agent1.36 mg/mL (10 mM)
Glacial Acetic AcidpH Adjusterq.s. to pH 5.0
Sodium ChlorideTonicity Adjuster8.0 mg/mL
Water for Injection (WFI)Solventq.s. to 1.0 mL

Step-by-Step Compounding Protocol

This protocol is designed as a self-validating system. Do not proceed to subsequent steps unless the validation criteria of the current step are met.

Phase 1: Vehicle Preparation

  • Dispense Solvent: Add 80% of the final target volume of Water for Injection (WFI) to a depyrogenated compounding vessel.

  • Buffer Addition: Add 1.36 mg/mL of Sodium Acetate Trihydrate. Stir at 400 RPM until visually clear.

  • Tonicity Adjustment: Add 8.0 mg/mL of Sodium Chloride. Continue stirring until complete dissolution is achieved.

  • Baseline pH Check: Measure the vehicle pH. Validation: The pH should naturally rest around 7.5 - 8.5. Adjust to exactly 5.0 using 0.1 N Acetic Acid.

Phase 2: API Incorporation 5. API Addition: Slowly sift 10.0 mg/mL of 2-((3-Fluorophenoxy)methyl)pyrrolidine HCl into the vortex of the buffered vehicle. 6. Dissolution: Stir for 15 minutes at ambient temperature (20-25°C).

  • Causality: The API is an HCl salt; its dissolution will release hydronium ions, inherently dropping the pH of the solution. If the buffer capacity is overwhelmed, the pH may drop below 4.5.
  • pH Verification & Adjustment (Critical Step): Measure the solution pH.
  • Validation: Target is 5.0 ± 0.2. If pH < 4.8, titrate with 0.1 N NaOH. If pH > 5.2, titrate with 0.1 N Acetic Acid. Do not proceed until the pH remains stable for 5 minutes.
  • Volume Make-up: QS to the final target volume with WFI. Mix for an additional 10 minutes.

Phase 3: Sterilization and Fill/Finish 9. Sterile Filtration: Pass the compounded solution through a 0.22 µm Polyethersulfone (PES) sterilizing-grade filter into a sterile receiving vessel.

  • Causality: PES is chosen over Nylon or PTFE because pyrrolidine derivatives can exhibit non-specific binding to Nylon, leading to sub-potent initial aliquots.

  • Aseptic Filling: Fill into Type I borosilicate glass vials and stopper with fluoropolymer-coated elastomeric closures to prevent extractable/leachable interactions with the secondary amine.

    Formulation_Workflow A 1. Vehicle Preparation Dissolve Acetate & NaCl in WFI B 2. Baseline pH Adjustment Titrate to pH 5.0 A->B C 3. API Incorporation Add 10 mg/mL API B->C D 4. pH Verification Validate Target: 5.0 ± 0.2 C->D E 5. Volume Make-up QS with WFI D->E F 6. Sterile Filtration 0.22 µm PES Filter E->F

    Step-by-step aqueous compounding and sterile filtration workflow for the API.

Quality Control & Stability Metrics

To ensure the trustworthiness of the formulation, the following QC parameters must be validated post-filtration:

  • Assay (HPLC-UV): 95.0% - 105.0% of label claim. (Use a C18 column with a gradient of 0.1% TFA in Water/Acetonitrile to keep the amine protonated during chromatography).

  • Osmolality: 280 - 320 mOsm/kg (Isotonic with plasma).

  • Particulate Matter: Visually clear, free of visible particles.

Stability Note: The ether linkage in the phenoxymethyl group is highly stable against hydrolysis at pH 5.0. However, secondary amines can be susceptible to trace-metal catalyzed oxidation. If long-term stability (>6 months) is required, the addition of 0.05 mg/mL Disodium EDTA as a chelating agent is recommended.

References

  • Chu, W., et al. "Synthesis and in Vitro Evaluation of Sulfonamide Isatin Michael Acceptors as Small Molecule Inhibitors of Caspase-6." Journal of Medicinal Chemistry - ACS Publications, 2009. Available at:[Link]

  • Theravance, Inc. "3-phenoxymethylpyrrolidine compounds." Google Patents (WO2011011231A1), 2011.

  • Monbaliu, J. C., et al. "Compact and Integrated Approach for Advanced End-to-End Production, Purification, and Aqueous Formulation of Lidocaine Hydrochloride." Organic Process Research & Development - ACS Publications, 2016. Available at:[Link]

Troubleshooting & Optimization

Technical Support Center: Enhancing the Solubility of 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for overcoming common solubility challenges with this compound in DMSO and water. As an amine hydrochloride salt, its solubility is governed by principles of ionization and solvent interactions, which we will explore to optimize your experimental outcomes.[1][2]

I. Understanding the Molecule: Physicochemical Properties

2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride is an organic amine salt. Its hydrochloride form generally confers higher aqueous solubility compared to its free base counterpart due to the ionic nature of the salt.[1][3] However, challenges can still arise, particularly when aiming for high concentrations or when working with mixed solvent systems.

Key Physicochemical Data:

PropertyValue/InformationSource
Molecular FormulaC₁₁H₁₅ClFNO[4]
Molecular Weight231.69 g/mol [4]
Predicted LogP2.3783[4]
Topological Polar Surface Area (TPSA)21.26 Ų[4]

The moderate LogP value suggests a degree of lipophilicity, which can influence its solubility in both polar and non-polar environments.

II. Frequently Asked Questions (FAQs)

Here we address common questions encountered when working with 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride.

Q1: Why is my 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride not dissolving well in water, even though it's a salt?

A1: While hydrochloride salts are generally water-soluble, several factors can limit solubility.[1] These include:

  • Common Ion Effect: In acidic solutions with excess chloride ions (like HCl), the equilibrium can shift, reducing salt dissociation and thus, solubility.[5][6][7]

  • pH of the Solution: The solubility of amine hydrochlorides is pH-dependent. At higher pH values, the salt can convert to its less soluble free base form.[1][6]

  • Temperature: For many salts, solubility increases with temperature. Room temperature may not be sufficient for achieving high concentrations.[1][8][9]

  • Purity of the Compound: Impurities can affect the crystal lattice energy and interactions with the solvent, impacting solubility.

Q2: I'm seeing precipitation when I dilute my DMSO stock solution into an aqueous buffer. What's happening?

A2: This is a common issue known as "precipitation upon dilution." DMSO is a powerful organic solvent that can dissolve many compounds at high concentrations.[10][11] However, when this concentrated DMSO stock is introduced into an aqueous buffer, the solvent environment changes drastically. The compound may not be as soluble in the resulting DMSO/water mixture, causing it to precipitate out of the solution.[12]

Q3: Can I heat the solution to improve solubility?

A3: Yes, gentle heating can be an effective method to increase the solubility of many compounds, including hydrochloride salts.[8][11] Most substances absorb heat during dissolution (an endothermic process), so increasing the temperature will favor solubility.[13] However, it is crucial to be mindful of the compound's stability at elevated temperatures. Always start with gentle warming (e.g., 37-50°C) and monitor for any signs of degradation.

Q4: How does the hygroscopic nature of DMSO affect my stock solutions?

A4: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[14] This absorbed water can significantly decrease the solubility of some compounds stored in DMSO, leading to precipitation over time, even during freezer storage.[12][14] It is recommended to use anhydrous DMSO, work quickly, and store stock solutions in tightly sealed vials with desiccant.

III. Troubleshooting Guides

This section provides structured approaches to diagnose and resolve common solubility issues.

Issue 1: Poor Dissolution in Water

If you are struggling to dissolve 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride in water, follow these steps:

start Start: Poor Dissolution in Water step1 Step 1: pH Adjustment - Is the water pH neutral or basic? - Adjust to a slightly acidic pH (e.g., pH 4-6) with dilute HCl. start->step1 step2 Step 2: Gentle Heating - Warm the solution to 37-50°C with gentle agitation. - Does the solid dissolve? step1->step2 If no improvement success Success: Compound Dissolved step1->success If dissolved step3 Step 3: Sonication - Place the vial in a sonicator bath for 5-15 minutes. - Does this improve dissolution? step2->step3 If no or partial improvement step2->success If dissolved step4 Step 4: Co-Solvent Addition - If permissible for your experiment, add a water-miscible co-solvent like ethanol or propylene glycol in a small percentage (e.g., 1-10%). step3->step4 If still not fully dissolved step3->success If dissolved step4->success If dissolved fail Further Investigation Needed: - Consider alternative solvents or formulation strategies. step4->fail If still not dissolved

Caption: Troubleshooting workflow for poor dissolution in water.

Issue 2: Poor Dissolution in DMSO

While highly soluble in DMSO, issues can still arise.

start Start: Poor Dissolution in DMSO step1 Step 1: Verify DMSO Quality - Are you using anhydrous (dry) DMSO? - Hygroscopic DMSO with absorbed water will reduce solubility. start->step1 step2 Step 2: Gentle Heating & Agitation - Warm the solution to 37-50°C and vortex or stir. - Does the compound dissolve? step1->step2 If using anhydrous DMSO fail Further Investigation Needed: - Re-evaluate compound purity or consider alternative organic solvents. step1->fail If DMSO is not anhydrous, replace and restart step3 Step 3: Sonication - Use a sonicator bath for 10-20 minutes to break up any aggregates. - Is the solution clear? step2->step3 If not fully dissolved success Success: Compound Dissolved step2->success If dissolved step3->success If dissolved step3->fail If still not dissolved

Caption: Troubleshooting workflow for poor dissolution in DMSO.

Issue 3: Precipitation Upon Dilution from DMSO to Aqueous Buffer

This common problem requires a careful approach to maintain solubility.

start Start: Precipitation on Dilution step1 Step 1: Reduce DMSO Stock Concentration - Prepare a more dilute stock solution in DMSO if possible. start->step1 step2 Step 2: Modify Dilution Method - Add the DMSO stock to the aqueous buffer slowly while vortexing or stirring vigorously. - Avoid adding the buffer to the DMSO stock. step1->step2 step3 Step 3: Introduce a Co-solvent - If experimentally acceptable, add a co-solvent like ethanol or PEG 400 to the aqueous buffer before adding the DMSO stock. step2->step3 step4 Step 4: pH Adjustment of Aqueous Buffer - Ensure the final pH of the solution is in a range where the compound is most soluble (likely slightly acidic). step3->step4 success Success: Clear Solution step4->success If no precipitation fail Further Investigation Needed: - Consider formulation with surfactants or cyclodextrins. step4->fail If precipitation persists

Caption: Workflow to prevent precipitation upon dilution.

IV. Experimental Protocols

Protocol 1: Preparation of a Saturated Aqueous Solution for Solubility Determination

This protocol uses the isothermal equilibrium method to determine the solubility of the compound in water.[15]

Materials:

  • 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride

  • High-purity water (e.g., Milli-Q or equivalent)

  • Thermostatic shaker bath

  • Centrifuge

  • Analytical balance

  • HPLC system with a suitable column and detector

  • Syringe filters (0.22 µm)

Procedure:

  • Add an excess amount of 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride to a known volume of water in a sealed vial.

  • Place the vial in a thermostatic shaker bath set to a constant temperature (e.g., 25°C or 37°C).

  • Agitate the vial for 24-72 hours to ensure equilibrium is reached.[15]

  • After equilibration, allow the vial to stand at the same temperature for the undissolved solid to settle.

  • Centrifuge the vial to further separate the solid and liquid phases.

  • Carefully withdraw a clear aliquot of the supernatant and filter it through a 0.22 µm syringe filter.

  • Dilute the filtered sample with a suitable mobile phase.

  • Quantify the concentration of the compound in the diluted sample using a validated HPLC method.

  • Calculate the solubility from the measured concentration and the dilution factor.

Protocol 2: Enhancing Solubility Using a Co-solvent System

This protocol details how to use a co-solvent to improve the solubility of the compound in an aqueous solution.[10][16]

Materials:

  • 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride

  • High-purity water

  • Co-solvent (e.g., ethanol, propylene glycol, PEG 400)

  • Vortex mixer

  • Magnetic stirrer

Procedure:

  • Determine the desired final concentration of the compound.

  • Prepare a series of aqueous solutions containing different percentages of the co-solvent (e.g., 5%, 10%, 20% v/v).

  • To each co-solvent/water mixture, add the calculated amount of 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride.

  • Vortex each solution vigorously for 1-2 minutes.

  • If the compound does not fully dissolve, use a magnetic stirrer for 30-60 minutes.

  • Observe the solutions for clarity. The lowest percentage of co-solvent that results in a clear solution is the optimal concentration for that system.

  • For quantitative analysis, follow the sample preparation and analysis steps outlined in Protocol 1.

Expected Outcome: The use of a co-solvent can significantly increase the solubility of a compound compared to water alone.[17] The effectiveness of different co-solvents will vary.

Solubility Enhancement with Co-solvents (Hypothetical Data):

Solvent SystemExpected Solubility Increase (vs. Water)Notes
10% Ethanol in Water2-5 foldCommonly used, generally low toxicity.[17]
10% Propylene Glycol in Water5-15 foldAnother common, low-toxicity co-solvent.[17]
10% PEG 400 in Water10-50 foldEffective for many poorly soluble compounds.[18]
10% DMSO in WaterPotentially >50 foldHighly effective but may not be suitable for all biological assays.[10][19]

V. References

  • Cosolvent - Wikipedia. In: Wikipedia. ; 2023.

  • A review on solubility enhancement technique for pharmaceutical drugs - GSC Online Press. Accessed March 12, 2024.

  • Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences. 2021;7(1).

  • Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK. Accessed March 12, 2024.

  • Cosolvent and Complexation Systems - Pharma Excipients. Published May 30, 2022.

  • Drug Solubility: Importance and Enhancement Techniques - PMC. Journal of the American Chemical Society.

  • Solubility enhancement techniques: A comprehensive review. World Journal of Pharmaceutical Research.

  • Hydrochloride - Grokipedia. Accessed March 12, 2024.

  • Solubility and Thermodynamic Analysis of Isotretinoin in Different (DMSO + Water) Mixtures. Molecules. 2023;28(20).

  • How will you increase the solubility of organic compounds in water? - Quora. Accessed March 12, 2024.

  • Temperature and solvent effects in the solubility of some pharmaceutical compounds: Measurements and modeling - Academia.edu. Accessed March 12, 2024.

  • Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview - Asian Journal of Pharmacy and Technology. Accessed March 12, 2024.

  • Solubility of Anhalamine Hydrochloride: A Qualitative Overview - Benchchem. Accessed March 12, 2024.

  • Techniques for Improving Solubility - International Journal of Medical Science and Dental Research. Published online November 15, 2022.

  • How can dimethyl sulfoxide enhance solubility in lab applications? - Quora. Accessed March 12, 2024.

  • FUNDAMENTALS OF SOLUBILITY ENHANCEMENT TECHNIQUES: WHAT DO WE NEED TO CONSIDER? Bulletin of Pharmaceutical Research.

  • 4 Factors Affecting Solubility of Drugs - Ascendia Pharmaceutical Solutions. Published July 5, 2021.

  • Solubility and dissolution enhancement strategies: Current understanding and recent trends. International Journal of Pharmaceutics. 2015;479(1):219-231.

  • Improving API Solubility by Salt and Cocrystal Formation - Merck Millipore. Accessed March 12, 2024.

  • The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO - Ziath. Accessed March 12, 2024.

  • pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts - PubMed. Journal of Pharmaceutical Sciences. 1985;74(8):839-842.

  • Methods to boost solubility - IJSDR. Accessed March 12, 2024.

  • Solubility of organic amine salts - Powered by XMB 1.9.11 - Sciencemadness.org. Accessed March 12, 2024.

  • A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC. Journal of Biomolecular Screening. 2011;16(5):560-565.

  • Solubility of Pharmaceuticals and Their Salts As a Function of pH | Industrial & Engineering Chemistry Research - ACS Publications. Accessed March 12, 2024.

  • 16.4: The Effects of pH on Solubility - Chemistry LibreTexts. Published January 2, 2019.

  • Effect of diffusion layer pH and solubility on the dissolution rate of pharmaceutical bases and their hydrochloride salts. I: Phenazopyridine - PubMed. Journal of Pharmaceutical Sciences. 1978;67(11):1535-1539.

  • 2-[(4-fluorophenoxy)methyl]pyrrolidine hydrochloride | 1050509-51-7 - Sigma-Aldrich. Accessed March 12, 2024.

  • 1864061-82-4 | 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride | ChemScene. Accessed March 12, 2024.

  • Gibson EK. Amine hydrochloride salts : a problem in polyurethane synthesis. PhD thesis.

  • (R)-2-(3-FLUOROPHENYL)PYRROLIDINE HCL - Fluorochem. Accessed March 12, 2024.

  • Samples in DMSO: What an end user needs to know - Ziath. Accessed March 12, 2024.

  • (3R)-(4-FLUOROPHENOXY)-PYRROLIDINE HYDROCHLORIDE Safety Data Sheets(SDS) lookchem. Accessed March 12, 2024.

  • DMSO solubility and bioscreening - ResearchGate. Accessed March 12, 2024.

  • impact of hygroscopic DMSO on OPC-14523 hydrochloride solubility - Benchchem. Accessed March 12, 2024.

  • Safety Data Sheet.

  • Solubility Data Resource - TOKU-E. Accessed March 12, 2024.

Sources

troubleshooting thermal degradation of 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Welcome to the technical support guide for 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride. This molecule is a valuable building block in pharmaceutical research and development, notable for its pyrrolidine core, a scaffold present in numerous biologically active compounds.[1] The stability of this compound, particularly under thermal stress, is critical for ensuring experimental reproducibility, purity of target molecules, and overall success in the drug development pipeline.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios that researchers may encounter. We will delve into the causality behind degradation, provide actionable protocols for analysis and mitigation, and ground our recommendations in established scientific principles.

Frequently Asked Questions & Troubleshooting
Q1: My solid sample of 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride has developed a yellow or brownish tint after storage at elevated temperatures. What is causing this discoloration and is the material still viable?

A1: Discoloration is a common initial indicator of thermal degradation. While the hydrochloride salt form enhances stability compared to the freebase, prolonged exposure to heat can initiate decomposition.

  • Causality: The discoloration is likely due to the formation of minute quantities of highly conjugated impurities or oligomeric species. The secondary amine of the pyrrolidine ring can be susceptible to oxidation, which can lead to the formation of colored byproducts. While solid-state degradation is generally slower than in solution, hot spots in an oven or prolonged heating can be sufficient to initiate these processes. Conditions to avoid include excessive heat, flames, and sparks.[2]

  • Viability: The material may not be completely compromised, but its purity is questionable. The presence of color indicates that new chemical entities have been formed. For sensitive applications, such as in late-stage drug development or quantitative assays, using the discolored material is not recommended without rigorous re-analysis and purification.

  • Recommended Action:

    • Characterize the Impurity: Dissolve a small amount of the discolored material and analyze it using a stability-indicating method like HPLC-UV or LC-MS. Compare the chromatogram to a reference standard or a sample stored under recommended conditions (-20°C).[2]

    • Assess Purity: Quantify the peak area of the parent compound versus the new impurity peaks. If the purity has dropped below your experimental tolerance (e.g., >98%), the batch should be repurified or discarded.

    • Purification: If the impurity level is low, recrystallization from a suitable solvent system (e.g., methanol/ether) can be an effective method to remove colored impurities and restore purity.[3]

Q2: I'm running a reaction in a high-boiling solvent and observing multiple new peaks in my LC-MS analysis. What are the likely thermal degradation pathways for 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride?

A2: Heating the compound in solution, especially in polar solvents, can accelerate degradation. Several chemical pathways may become active, leading to a variety of byproducts. The nature of the degradation will depend on the specific solvent, temperature, and presence of other reagents.[4]

  • Plausible Degradation Mechanisms:

    • Ether Bond Cleavage: The C-O bond of the ether linkage can undergo cleavage under thermal stress, potentially catalyzed by acidic or basic conditions. This would lead to the formation of 3-fluorophenol and a pyrrolidine-containing fragment.

    • Pyrrolidine Ring Opening: The pyrrolidine ring, while relatively stable, can undergo cleavage, particularly through oxidative pathways involving the nitrogen atom or C-N bond scission.[5][6] This can be a complex process leading to various acyclic amine derivatives.[7]

    • Dehydrochlorination: At very high temperatures, the hydrochloride salt can release HCl gas, generating the freebase. The freebase form of the amine is generally more nucleophilic and more susceptible to oxidative degradation than its protonated salt form.

    • Oxidation: The secondary amine is a potential site for oxidation, which can lead to the formation of N-oxides or other oxidized species, particularly if atmospheric oxygen is not excluded from the reaction.[8][9]

The following diagram illustrates potential points of bond cleavage that could occur under significant thermal stress.

Caption: Potential thermal degradation sites.

  • Troubleshooting Workflow:

    • Analyze Byproducts: Use LC-MS/MS to obtain fragmentation data for the impurity peaks. This can help elucidate their structures and confirm the degradation pathway.

    • Control Experiment: Run the reaction at a lower temperature or for a shorter duration to see if the formation of impurities is reduced.

    • Inert Atmosphere: Ensure your reaction is conducted under an inert atmosphere (e.g., Nitrogen or Argon) to minimize oxidative degradation.[10]

Q3: What are the ideal storage and handling conditions to ensure the long-term stability of this compound?

A3: Proper storage and handling are the most effective preventative measures against degradation. The recommendations are generally consistent across suppliers for amine hydrochloride salts.

  • Core Principle: The goal is to mitigate exposure to energy (heat, light) and reactive species (oxygen, water, incompatible chemicals).

ParameterRecommended ConditionRationaleSource
Temperature Store at -20°C for long-term storage. Room temperature is acceptable for short periods.Low temperatures drastically reduce the rate of all chemical degradation reactions.[2]
Atmosphere Store in a tightly closed container, preferably under an inert atmosphere (Argon or Nitrogen).Minimizes exposure to atmospheric oxygen and moisture, preventing oxidation and hydrolysis.[10]
Light Store in an amber vial or in a dark location.Protects against photolytic degradation, although thermal degradation is the primary concern.[11]
Incompatibilities Keep away from strong oxidizing agents.Oxidizing agents can directly react with the amine functionality, leading to rapid decomposition.[2][11]
Q4: How can I set up a forced degradation study to proactively identify potential stability issues?

A4: Forced degradation (or stress testing) is a systematic way to predict the likely degradation products of a drug substance, which is crucial for developing stability-indicating analytical methods as per ICH guidelines.[8][12]

  • Objective: To intentionally degrade the sample under controlled conditions to generate and identify potential impurities that could form during storage or use.

The following workflow outlines a typical forced degradation study.

Caption: Workflow for a forced degradation study.

Experimental Protocols
Protocol 1: General Purpose Stability-Indicating HPLC-UV Method

This protocol is a starting point for assessing the purity of 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride and detecting degradation products. Method optimization may be required.

  • Instrumentation: HPLC with a UV/DAD detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • Start at 5% B, hold for 2 minutes.

    • Linear gradient from 5% to 95% B over 15 minutes.

    • Hold at 95% B for 3 minutes.

    • Return to 5% B over 1 minute and re-equilibrate for 4 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 210 nm and 254 nm.

  • Sample Preparation:

    • Accurately weigh and dissolve the sample in a 50:50 mixture of Water:Acetonitrile to a final concentration of approximately 0.5 mg/mL.

    • Filter the solution through a 0.45 µm syringe filter before injection.

  • Analysis: Inject 10 µL of the sample. Monitor for new peaks appearing in the chromatogram of the stressed sample compared to a control sample. The relative retention times and peak areas will indicate the extent and nature of the degradation.

References

  • Challa, V. R., et al. (2024). FORCED DEGRADATION STUDIES AND ASSESSMENT OF DEGRADATION PRODUCTS OF IMEGLIMIN HYDROCHLORIDE USING LC-ESI/APCI-MS. RASĀYAN Journal of Chemistry, 17(4). Retrieved from [Link]

  • KISHIDA CHEMICAL CO., LTD. (2023, April 24). Safety Data Sheet: (S)-tert-Butyl 3-(2-amino-4-fluorophenoxy)pyrrolidine-1-carboxylate. Retrieved from [Link]

  • Goren, A. C., et al. (2018). Investigation of Behavior of Forced Degradation of Lidocaine HCl by NMR Spectroscopy and GC-FID Methods. Marmara Pharmaceutical Journal, 22(3), 435-444. Retrieved from [Link]

  • Boobalan, M., et al. (2020). Stability Indicating Forced Degradation Studies to Assess Degradation behaviour of Chlordiazepoxide and Amitriptyline Hydrochloride in Pharmaceutical Dosage Form by RP-HPLC. Research Journal of Pharmacy and Technology, 13(1), 1-6. Retrieved from [Link]

  • Challa, V. R., et al. (2024). FORCED DEGRADATION STUDIES AND ASSESSMENT OF DEGRADATION PRODUCTS OF IMEGLIMIN HYDROCHLORIDE USING LC-ESI/APCI-MS. ResearchGate. Retrieved from [Link]

  • Das, S., et al. (2024). Recent Developments for the Ring Opening of Pyrrolidines and Unstrained Cyclic Amines via C−N Bond Cleavage. ResearchGate. Retrieved from [Link]

  • Aksoz, M., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry, 11. Retrieved from [Link]

  • Das, S., et al. (2025, April 10). Recent Developments for the Ring Opening of Pyrrolidines and Unstrained Cyclic Amines via C−N Bond Cleavage. ResearchGate. Retrieved from [Link]

  • CPAchem Ltd. (2024, July 9). Safety data sheet: Pyrrolidine. Retrieved from [Link]

  • Chemical Substance Information. (n.d.). 2-[(3-fluorophenyl)methyl]pyrrolidine hydrochloride. Retrieved from [Link]

  • Lee, K., & Lee, Y. S. (1996). Ring Opening of Pyrrolidine and Formation of N-Protected Amino Ketones; Synthesis of 5-Amino-2-pentanone Derivatives. YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea), 40(3), 323-328. Retrieved from [Link]

  • Bruno, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4998. Retrieved from [Link]

  • Gutorov, V. V., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. International Journal of Molecular Sciences, 25(20), 11158. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 2-[[3-(Trifluoromethyl)phenoxy]methyl]pyrrolidine. PubChem Compound Database. Retrieved from [Link]

  • NextSDS. (n.d.). (2S)-2-[(4-fluorophenoxy)methyl]pyrrolidine hydrochloride — Chemical Substance Information. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2011, September 26). METHOD OF ANALYSIS N–methyl–2-pyrrolidone. Retrieved from [Link]

  • Pawlowski, M., et al. (2001). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica, 58(1), 3-8. Retrieved from [Link]

  • Hagesæther, E., et al. (2023). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. Industrial & Engineering Chemistry Research, 62(11), 4769-4782. Retrieved from [Link]

  • Zhang, Y., et al. (2020). The effect of solvents on the thermal degradation products of two Amadori derivatives. RSC Advances, 10(18), 10738-10746. Retrieved from [Link]

  • CN105181861A - Method for analysis of 3-aminopyrrolidine hydrochloride by precolumn derivatization. (n.d.). Google Patents.
  • US4168226A - Thermal stabilization of N-methyl-2-pyrrolidone. (n.d.). Google Patents.

  • O´leary, S., et al. (2010). A TG/FTIR study on the thermal degradation of poly(vinyl pyrrolidone). ResearchGate. Retrieved from [Link]

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optimizing reaction yield in 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Optimizing Reaction Yield for 2-((3-Fluorophenoxy)methyl)pyrrolidine HCl Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals seeking to optimize the synthesis of 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride. The standard synthetic route involves a Mitsunobu etherification of N-Boc-2-pyrrolidinemethanol with 3-fluorophenol, followed by an acid-catalyzed Boc deprotection to yield the final hydrochloride salt.

Below, you will find a mechanistic workflow, troubleshooting FAQs, self-validating protocols, and quantitative benchmarks to ensure high-yield, reproducible results.

Part 1: Synthesis Workflow Visualization

SynthesisWorkflow SM N-Boc-2-pyrrolidinemethanol + 3-Fluorophenol Mitsunobu Mitsunobu Reaction (DIAD, PPh3, THF) SM->Mitsunobu 0°C to RT Intermediate Boc-Protected Ether Intermediate Mitsunobu->Intermediate TPPO Removal Deprotection Boc Deprotection (4M HCl in Dioxane) Intermediate->Deprotection Anhydrous Product 2-((3-Fluorophenoxy)methyl) pyrrolidine HCl Deprotection->Product MTBE Crystallization

Workflow for the synthesis of 2-((3-Fluorophenoxy)methyl)pyrrolidine HCl.

Part 2: Troubleshooting Guide & FAQs

Q1: Why is my Mitsunobu etherification yield consistently below 50%, and how can I drive it to completion? Root Cause: The Mitsunobu reaction mechanism relies on the formation of a highly reactive betaine intermediate between triphenylphosphine (PPh₃) and diisopropyl azodicarboxylate (DIAD)[1]. This betaine is highly sensitive to moisture. If water is present in the solvent or reagents, it will irreversibly quench the betaine, preventing the formation of the crucial oxyphosphonium intermediate required to activate the primary alcohol. Solution: Ensure strictly anhydrous conditions by using freshly distilled or sure-seal THF. Furthermore, the order of addition dictates the reaction's success. Pre-form the betaine by adding DIAD dropwise to a solution of PPh₃, 3-fluorophenol, and the alcohol at 0 °C[2]. Controlling the temperature prevents the thermal degradation of the azodicarboxylate and minimizes the formation of unwanted hydrazine byproducts.

Q2: Triphenylphosphine oxide (TPPO) is co-eluting with my Boc-protected intermediate. How can I efficiently remove it without multiple chromatography columns? Root Cause: TPPO is a stoichiometric byproduct of the Mitsunobu reaction[2]. It possesses a similar polarity profile to many Boc-protected amines, making separation via standard silica gel chromatography notoriously difficult. Solution: Utilize a selective precipitation strategy prior to chromatography. After concentrating the crude reaction mixture, resuspend the residue in a cold 1:1 mixture of hexanes and diethyl ether. TPPO is highly insoluble in cold, non-polar solvent mixtures and will precipitate as a white solid, which can be rapidly removed via vacuum filtration[2]. Alternatively, consider using a modified phosphine like diphenyl(2-pyridyl)phosphine, where the resulting phosphine oxide can be removed by a simple acidic aqueous wash[3].

Q3: During Boc deprotection with HCl, the product forms a sticky gum instead of a crystalline solid. What causes this? Root Cause: The mechanism of acidic Boc deprotection involves the protonation of the carbamate oxygen, followed by fragmentation to release a stable tert-butyl cation (which eliminates to isobutylene) and a carbamic acid intermediate that decarboxylates to yield the free amine[4]. The amine is then immediately protonated to form the HCl salt[5]. If the reaction environment is not entirely anhydrous, or if the resulting salt is highly hygroscopic, water molecules will coordinate with the crystal lattice, resulting in a deliquescent gum rather than a free-flowing powder. Solution: Utilize commercially available, strictly anhydrous 4M HCl in 1,4-dioxane[4]. Avoid using aqueous HCl. To induce crystallization, concentrate the reaction mixture in vacuo to remove excess HCl and dioxane, then triturate the crude residue vigorously with anhydrous methyl tert-butyl ether (MTBE) or diethyl ether[5].

Part 3: Step-by-Step Experimental Protocols

Protocol A: Mitsunobu Etherification

  • Preparation: Flame-dry a 2-neck round-bottom flask under an argon atmosphere to ensure the complete exclusion of moisture.

  • Reagent Loading: Add N-Boc-2-pyrrolidinemethanol (1.0 equiv.), 3-fluorophenol (1.2 equiv.), and triphenylphosphine (1.5 equiv.) to the flask[2].

  • Solvation: Dissolve the mixture in anhydrous THF (approx. 10 mL per gram of substrate) and cool the reaction vessel to 0 °C using an ice-water bath.

  • Activation: Add DIAD (1.5 equiv.) dropwise via a syringe pump over 30 minutes. Self-Validation Check: A slight yellowing of the solution and a mild exotherm indicate successful betaine formation[1][2].

  • Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 6–8 hours. Monitor conversion via TLC (UV active) or LC-MS.

  • Workup & Purification: Concentrate the solvent under reduced pressure. Resuspend the crude oil in cold hexanes/diethyl ether (1:1) and stir at 0 °C for 30 minutes to precipitate TPPO. Filter the white solid and concentrate the filtrate. Purify the residue via flash chromatography (EtOAc/Hexanes gradient) to isolate the Boc-protected ether intermediate.

Protocol B: Boc Deprotection and HCl Salt Formation

  • Dissolution: Dissolve the purified Boc-protected intermediate (1.0 equiv.) in a minimal volume of anhydrous 1,4-dioxane[4].

  • Acidification: Slowly add 4M HCl in 1,4-dioxane (5.0 to 10.0 equiv. of HCl) at room temperature[4].

  • Cleavage: Stir the mixture at room temperature for 2 hours. Self-Validation Check: The evolution of CO₂ gas (bubbling) should be observable initially[4][5].

  • Isolation: Once LC-MS indicates complete consumption of the starting material, evaporate the volatiles under reduced pressure to yield a crude residue.

  • Crystallization: Suspend the resulting crude residue in anhydrous MTBE. Stir vigorously for 30 minutes until a white, free-flowing crystalline solid forms. Collect the solid via vacuum filtration, wash with cold MTBE, and dry under high vacuum to afford pure 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride[5].

Part 4: Quantitative Data & Optimization Summary

The following table summarizes the critical control points (CCPs) and expected benchmarks during the optimization of this synthesis.

Reaction StepReagents / ConditionsCritical Control Point (CCP)Expected Yield
Mitsunobu Etherification DIAD, PPh₃, THF, 0 °C to RTStrict exclusion of moisture; slow addition of DIAD at 0 °C to prevent thermal degradation.75 – 85%
TPPO Removal Hexanes/Et₂O (1:1) triturationTemperature must be kept < 5 °C during filtration to ensure complete TPPO precipitation.N/A (Purification)
Boc Deprotection 4M HCl in Dioxane, RT, 2 hUse of anhydrous acid to prevent hydrate formation and gumming of the final salt.90 – 98%
Crystallization MTBE triturationVigorous stirring to break up aggregates and ensure complete solvent exchange.> 95% recovery

References

  • Synthesis of a Histamine H3 Receptor Antagonist—Manipulation of Hydroxyproline Stereochemistry. acs.org. 6

  • A Comparative Guide to TFA and HCl for Boc Deprotection in Drug Development. benchchem.com.4

  • A Researcher's Guide to Boc Deprotection: A Comparative Review of Methodologies. benchchem.com. 5

  • Mitsunobu reaction - General Procedure. organic-synthesis.com. 2

  • Mitsunobu reaction - Reaction Mechanism. wikipedia.org. 1

  • Mitsunobu and Related Reactions: Advances and Applications. acs.org. 3

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Technical Support Center: Crystallization of 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate and overcome common crystallization challenges encountered with this compound. As a small molecule hydrochloride salt, its crystallization behavior is influenced by factors such as solvent choice, supersaturation, temperature, and impurities. This resource provides in-depth troubleshooting advice and frequently asked questions to ensure successful and reproducible crystallization outcomes.

Troubleshooting Guide: Overcoming Crystallization Issues

This section addresses specific problems that may arise during the crystallization of 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride, offering explanations and actionable solutions.

Q1: My compound "oils out" as a viscous liquid instead of forming crystals. What should I do?

A1: "Oiling out," or liquid-liquid phase separation, is a common issue with hydrochloride salts, occurring when the solute separates from the solution as a liquid phase rather than a solid.[1] This typically happens under conditions of high supersaturation or when the solution temperature is above the melting point of the crystalline form in that specific solvent.

Causality and Solution Pathway:

  • High Supersaturation: Rapid cooling or the abrupt addition of an anti-solvent can create a level of supersaturation that favors the formation of a liquid phase over an ordered crystal lattice.

    • Solution: Reduce the rate of cooling to allow for a more controlled approach to the metastable zone, where nucleation and crystal growth can occur. If using an anti-solvent, add it more slowly and at a slightly elevated temperature.

  • Solvent Choice: The solvent system may not be optimal for this particular compound.

    • Solution: Experiment with a different solvent or a co-solvent system. For hydrochloride salts, polar protic solvents like ethanol, methanol, or isopropanol, or mixtures with water, are often good starting points.[1]

  • Concentration: The initial concentration of the compound in the solvent may be too high.

    • Solution: Dilute the starting solution before initiating crystallization. This can be followed by slow evaporation of the solvent to gradually reach the point of saturation.

Experimental Protocol: Mitigating Oiling Out

  • Re-dissolution: Gently warm the solution to re-dissolve the oil.

  • Dilution: Add a small amount of the primary solvent to reduce the concentration.

  • Controlled Cooling: Allow the solution to cool slowly and undisturbed to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

  • Seeding: If available, add a few seed crystals of the desired solid form to the solution once it has cooled slightly below the saturation temperature. This will encourage nucleation of the desired crystalline form.

Q2: I am getting an amorphous precipitate instead of a crystalline solid. How can I resolve this?

A2: Formation of an amorphous solid indicates that the molecules are solidifying without arranging themselves into an ordered crystal lattice. This is often a result of very rapid precipitation.

Causality and Solution Pathway:

  • Excessive Supersaturation: Similar to "oiling out," a sudden and high degree of supersaturation can lead to amorphous precipitation.

    • Solution: The key is to slow down the process. Reduce the cooling rate or the rate of anti-solvent addition.

  • Solvent System: The chosen solvent may be too "good" at dissolving the compound, leading to a very high concentration before precipitation is induced, or the anti-solvent may be too "strong," causing the compound to crash out of solution.

    • Solution: Select a solvent in which the compound has moderate solubility at elevated temperatures and lower solubility at room temperature. For anti-solvent crystallization, choose an anti-solvent in which the compound is very poorly soluble, but add it slowly to a solution of the compound in a good solvent.

***dot graph TD { A[Amorphous Precipitate] --> B{Is the cooling rate too fast?}; B -->|Yes| C[Decrease cooling rate]; B -->|No| D{Is anti-solvent addition too rapid?}; D -->|Yes| E[Slow down anti-solvent addition]; D -->|No| F{Is the initial concentration too high?}; F -->|Yes| G[Dilute the solution]; F -->|No| H[Consider a different solvent system]; }

Caption: Troubleshooting amorphous precipitation.

Q3: The crystallization yield is consistently low. How can I improve it?

A3: A low yield suggests that a significant amount of the compound remains dissolved in the mother liquor after the crystallization process.

Causality and Solution Pathway:

  • Incomplete Precipitation: The final temperature of the crystallization may not be low enough, or the volume of the anti-solvent may be insufficient.

    • Solution: Ensure the solution is thoroughly cooled, potentially in a refrigerator or freezer, for an adequate amount of time. If using an anti-solvent, a larger volume may be required, added in a controlled manner.

  • Sub-optimal Solvent: The compound may have a relatively high solubility in the chosen solvent even at low temperatures.

    • Solution: Consider a different solvent system where the solubility difference between hot and cold is more pronounced. Alternatively, after filtering the initial crop of crystals, the mother liquor can be concentrated and a second crop of crystals can be collected.

Solvent System Expected Solubility Behavior for Hydrochloride Salts Potential for High Yield
Alcohols (Methanol, Ethanol, Isopropanol)Generally good solubility, especially when heated.Moderate to High, dependent on cooling effectiveness.
WaterOften soluble, but can be hygroscopic.Variable, can be high if a suitable anti-solvent is used.
Ketones (Acetone)Can be a good solvent for the free base, but less so for the salt.Often used as an anti-solvent.
Ethers (Diethyl ether, MTBE)Poor solubility.Primarily used as an anti-solvent.
Hydrocarbons (Heptane, Toluene)Very poor solubility.Used as an anti-solvent.

Table 1: General solubility considerations for hydrochloride salts.

Q4: I am observing inconsistent crystal forms (polymorphism). How can I control this?

A4: Polymorphism is the existence of a substance in more than one crystalline form. Different polymorphs can have different physical properties, and controlling the formation of a specific polymorph is crucial in pharmaceutical development.[2]

Causality and Solution Pathway:

  • Process Variability: Inconsistent control over parameters like temperature, cooling rate, agitation, and solvent composition can lead to the formation of different polymorphs.

    • Solution: Strict control of all crystallization parameters is essential. Implement a standardized and well-documented protocol.

  • Nucleation Control: The type of polymorph that nucleates first can depend on the level of supersaturation and the presence of impurities.

    • Solution: A seeding strategy is highly recommended. By introducing seed crystals of the desired polymorph, you can direct the crystallization towards that form.

G

Caption: Workflow for controlling polymorphism.

Frequently Asked Questions (FAQs)

Q: What is a good starting point for selecting a crystallization solvent for 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride?

A: For hydrochloride salts, a good starting point is often a polar protic solvent like ethanol or isopropanol. These solvents typically provide a good balance of solubility at elevated temperatures and lower solubility at room temperature, which is ideal for cooling crystallization. A screening of several solvents from different classes (alcohols, ketones, esters, and water) and their mixtures is recommended to find the optimal system.

Q: How important is the rate of cooling during crystallization?

A: The cooling rate is a critical parameter. A slow cooling rate generally leads to the formation of larger, more well-defined crystals with higher purity. Rapid cooling can lead to the formation of small, impure crystals or even an amorphous solid due to the rapid generation of high supersaturation.

Q: Should I use an anti-solvent crystallization method?

A: Anti-solvent crystallization is a powerful technique, especially when a suitable single-solvent system for cooling crystallization cannot be identified. It involves dissolving the compound in a "good" solvent and then adding a "poor" solvent (the anti-solvent) to induce precipitation. This method can be very effective but requires careful control of the addition rate of the anti-solvent to avoid crashing out the material as an amorphous solid.

Q: How can I prepare seed crystals if I don't have any?

A: If you have successfully produced a small amount of crystalline material, you can use a portion of it as seed crystals for subsequent batches. If you are starting from scratch, you can try to generate initial crystals by slow evaporation of a dilute solution in a suitable solvent. Once you have a small amount of solid, it can be used to seed larger-scale crystallizations.

Q: What analytical techniques should I use to characterize the crystalline form?

A: The primary technique for characterizing the crystalline form is X-Ray Powder Diffraction (XRPD), which provides a unique fingerprint for a specific crystal lattice. Other useful techniques include Differential Scanning Calorimetry (DSC) to determine the melting point and look for polymorphic transitions, and microscopy to observe the crystal habit and size.

References

  • BenchChem. (n.d.). Technical Support Center: Aminoacetamidine Dihydrochloride Crystallization.
  • Google Patents. (n.d.). EP0551993A1 - Pyrrolidine derivatives and process for preparing the same.
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  • Google Patents. (n.d.). US20040236118A1 - Pyrrolidine derivatives and method of synthesizing these.
  • Childs, S. L., et al. (2004). Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids. Molecular Complexes of Fluoxetine Hydrochloride with Benzoic, Succinic, and Fumaric Acids. Journal of the American Chemical Society, 126(41), 13335–13342.
  • Organic Syntheses. (n.d.). 2,2-dimethylpyrrolidine.
  • Google Patents. (n.d.). EP1868992B1 - PRODUCTION METHOD OF N-VINYL-2-PYRROLIDONE.
  • Syrris. (2024, October 22). Pharmaceutical Crystallization in drug development.
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  • Werpy, T., et al. (2003). Methods Of Making Pyrrolidones (U.S. Patent No. 6,670,483). U.S.
  • Google Patents. (n.d.). EP2436381A1 - Crystallization of hydrohalides of pharmaceutical compounds.
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  • PharmaBlock. (n.d.). Pyrrolidine Derivatives in Drug Discovery.
  • McCarthy, C., et al. (2020). Crystallisation Behaviour of Pharmaceutical Compounds Confined within Mesoporous Silicon. Pharmaceutics, 12(9), 849.
  • Štefane, B., & Požgan, F. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 27(19), 6534.
  • Kishali, N., et al. (2023). Synthesis of Bicyclic Pyrrolidine Derivatives and their Photoluminescent Properties. Biomedical Journal of Scientific & Technical Research, 49(2).
  • Acevedo, D., et al. (2011).
  • Kavanagh, O. P., et al. (2020). Synthesis and crystal structures of five fluorinated diphenidine derivatives.
  • Van Eerdenbrugh, B., et al. (2010). Crystallization Tendency of Active Pharmaceutical Ingredients Following Rapid Solvent Evaporation—Classification and Comparison to Melt Crystallization Behavior. Journal of Pharmaceutical Sciences, 99(9), 3826–3838.
  • Google Patents. (n.d.). EP0608688A1 - Process for the purification of crude pyrroles.
  • Chadha, R., et al. (2015). Role of Crystallization in Genesis of Diverse Crystal Forms of Antidiabetic Agents. Journal of Pharmaceutical Sciences & Research, 7(5), 243.
  • Kishali, N., et al. (2023). Synthesis of Bicyclic Pyrrolidine Derivatives and their Photoluminescent Properties. Biomedical Journal of Scientific & Technical Research, 49(2).
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Sources

stability testing optimization for 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride solutions

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting and optimization guide specifically for researchers and drug development professionals working with 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride (CAS 1864061-82-4).

This compound presents unique stability challenges due to its aryloxymethyl ether linkage and secondary amine (pyrrolidine) ring. This guide bridges the gap between ICH Q1A(R2) regulatory requirements and the specific molecular behavior of this API, ensuring your analytical methods and formulations are robust, self-validating, and scientifically sound.

Core Stability & Degradation Workflow

StabilityWorkflow cluster_stress ICH Q1A(R2) / Q1B Forced Degradation API 2-((3-Fluorophenoxy)methyl)pyrrolidine HCl Solution Hydro Hydrolytic Stress (0.1N HCl / 0.1N NaOH) API->Hydro Oxid Oxidative Stress (3% H2O2) API->Oxid Photo Photolytic Stress (1.2M lux-hr, 200W-hr/m²) API->Photo Therm Thermal Stress (50°C - 70°C) API->Therm Analysis Stability-Indicating Method (UPLC-PDA-MS) Hydro->Analysis Oxid->Analysis Photo->Analysis Therm->Analysis Degradants Degradant ID (e.g., 3-Fluorophenol, N-oxides) Analysis->Degradants Opt Formulation Optimization (Buffers, Antioxidants, Packaging) Degradants->Opt

Workflow for forced degradation and stability optimization of API solutions.

Section 1: Mechanistic Troubleshooting & FAQs

Q1: Why does my solution show a sudden drop in assay recovery and increased degradation at pH > 7.5? Causality: This is a classic pKa-driven phase and reactivity shift. While unsubstituted pyrrolidine has a pKa of ~11.3 [1], the electron-withdrawing nature of the adjacent aryloxymethyl group lowers the pKa of this amine to approximately 8.5–9.5. As your solution approaches pH 8, the protonated hydrochloride salt converts to the free base. The free base is significantly less soluble in aqueous media (causing apparent assay drops due to precipitation) and exposes the nitrogen lone pair, making it highly susceptible to rapid N-oxidation and nucleophilic attack. Solution: Maintain formulation pH between 4.0 and 6.0 using a citrate or acetate buffer to keep the amine fully protonated and sterically shielded.

Q2: What are the primary oxidative degradation products, and how do I prevent them? Causality: Under oxidative stress (e.g., dissolved oxygen, peroxide radicals), the molecule undergoes two primary pathways:

  • N-oxidation: Yielding pyrrolidine N-oxides.

  • α -Carbon Oxidation: Hydrogen abstraction at the carbon adjacent to the ether oxygen or the amine, leading to hemiaminal formation and subsequent cleavage into 3-fluorophenol and pyrrolidin-2-one derivatives. Solution: Sparge solutions with Nitrogen or Argon to displace dissolved oxygen. If excipient compatibility allows, incorporate a water-soluble antioxidant like methionine or sodium metabisulfite to scavenge peroxyl radicals.

Q3: Is the fluorophenoxy moiety susceptible to photolytic degradation under ICH Q1B conditions? Causality: The C-F bond itself is exceptionally strong and resists homolytic cleavage. However, the aromatic ether linkage is a known chromophore. When exposed to UV/Vis light (1.2 million lux hours), the molecule can undergo photo-induced electron transfer (PET), leading to ether cleavage and the generation of 3-fluorophenol. Solution: Store solutions in amber Type I borosilicate glass vials, which block UV transmission below 400 nm, effectively neutralizing this degradation pathway.

Section 2: Self-Validating Experimental Protocols

To ensure trustworthiness, every protocol below is designed as a self-validating system . This means the experiment contains internal controls that prove the analytical method is stability-indicating and that no degradation products are "lost" (e.g., via volatilization or co-elution).

Protocol 1: pH-Stability Profiling & Buffer Selection

Objective: Determine the optimal pH for long-term aqueous stability.

  • Matrix Preparation: Prepare 1.0 mg/mL solutions of 2-((3-Fluorophenoxy)methyl)pyrrolidine HCl in three buffers: pH 2.0 (Phosphate), pH 5.0 (Acetate), and pH 9.0 (Borate).

  • Thermal Stressing: Aliquot 2 mL of each solution into sealed HPLC vials. Incubate at 50°C for 14 days. Keep a second set at 2-8°C as the reference control.

  • Analysis: Analyze via UPLC-PDA-MS using a gradient of 0.1% TFA in Water/Acetonitrile.

  • Self-Validation Check (Mass Balance): Calculate the total peak area of the stressed sample (API + all degradant peaks). It must equal 98%–102% of the reference control's API peak area. If the mass balance is <98%, it indicates that degradants are either volatile (e.g., small pyrrolidine fragments) or lack UV chromophores, necessitating a switch to an ELSD or CAD detector.

Protocol 2: ICH Q1A(R2) Oxidative Forced Degradation [2]

Objective: Generate predictive oxidative degradation profiles without destroying the parent molecule completely.

  • Spiking: To 5 mL of a 2.0 mg/mL API solution, add 30% H2​O2​ to achieve a final concentration of 3% H2​O2​ .

  • Incubation: Stir at room temperature (25°C) in the dark.

  • Quenching (Critical Step): At t=2h, t=6h, and t=24h, withdraw 1 mL aliquots and immediately quench the residual peroxide by adding 100 μL of 10% Sodium Bisulfite solution. Failure to quench will cause the sample to continue degrading in the autosampler, invalidating the time-point data.

  • Control: Run a blank containing only 3% H2​O2​ and Sodium Bisulfite to ensure quench-related peaks are not misidentified as API degradants.

  • Target Degradation: The goal is 10–20% degradation. If degradation exceeds 20% at 2h, repeat the study using 0.3% H2​O2​ .

Section 3: Quantitative Data Summary

The following table summarizes the expected degradation behavior of 2-((3-Fluorophenoxy)methyl)pyrrolidine HCl solutions under standard ICH forced degradation conditions [3]. Use this as a benchmark for your own analytical method validation.

Stress ConditionReagent / EnvironmentExposure TimeExpected Degradation (%)Primary Degradant Pathway
Acidic Hydrolysis 0.1N HCl @ 60°C7 Days5 - 10%Ether cleavage → 3-Fluorophenol
Basic Hydrolysis 0.1N NaOH @ 60°C7 Days15 - 25%Free base precipitation, nucleophilic substitution
Oxidation 3% H2​O2​ @ 25°C24 Hours20 - 30%N-oxidation, α -carbon oxidation
Photolysis 1.2M lux-hr / 200W-hr/m²~3-5 Days10 - 15%Photo-oxidation, ether cleavage
Thermal 60°C (Aqueous)14 Days< 5%Generally thermally stable if pH is controlled

References

  • PubChem Compound Summary for CID 31268, Pyrrolidine. National Center for Biotechnology Information. Available at:[Link]

  • ICH Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available at:[Link]

  • Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis (via NIH/PubMed Central). Available at:[Link]

Validation & Comparative

A Comparative Guide to 2-((3-Fluorophenoxy)methyl)pyrrolidine and its Unsubstituted Analog: A Structure-Activity Relationship Analysis

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Pyrrolidine Scaffold and Strategic Fluorination

The pyrrolidine ring is a cornerstone of medicinal chemistry, serving as a versatile scaffold for a multitude of biologically active compounds, particularly those targeting the central nervous system (CNS).[1][2][3] Its saturated, three-dimensional structure allows for precise spatial orientation of substituents, enabling optimized interactions with complex biological targets like neurotransmitter transporters. This guide provides an in-depth comparison of two such compounds: 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride and its parent compound, unsubstituted phenoxymethylpyrrolidine.

The focus of this analysis is to dissect the profound impact of a single, strategically placed fluorine atom on the phenoxy ring. Fluorination is a powerful tool in drug design, often employed to enhance metabolic stability, modulate lipophilicity, and, most critically, alter binding affinity and selectivity for the target protein.[4][5] By examining these two molecules, we can illuminate the structure-activity relationships (SAR) that govern their interaction with key monoamine transporters: the serotonin transporter (SERT), the norepinephrine transporter (NET), and the dopamine transporter (DAT).[6][7] Understanding these nuances is paramount for the rational design of next-generation therapeutics for neuropsychiatric disorders.

Structural and Physicochemical Properties: The Subtle Influence of Fluorine

The introduction of a fluorine atom at the meta-position (C3) of the phenoxy ring induces significant changes in the molecule's electronic properties. Fluorine is the most electronegative element, exerting a strong electron-withdrawing inductive effect. This can influence the pKa of the pyrrolidine nitrogen and alter the molecule's overall polarity and hydrogen bonding capabilities.

PropertyPhenoxymethylpyrrolidine2-((3-Fluorophenoxy)methyl)pyrrolidineRationale for Difference
Molecular Formula C11H15NO[8]C11H14FNOAddition of one fluorine atom.
Molecular Weight ~177.24 g/mol [8]~195.23 g/mol The atomic weight of fluorine is greater than hydrogen.
Predicted LogP ~1.9 - 2.2~2.3 - 2.6Fluorine substitution generally increases lipophilicity.
pKa (Pyrrolidine N) ~11.3[9]Slightly LowerThe electron-withdrawing nature of fluorine can subtly reduce the basicity of the distal nitrogen atom.

Pharmacological Profile: Impact of Fluorination on Monoamine Transporter Affinity

The primary therapeutic targets for this class of compounds are the monoamine transporters (MATs).[7] These transmembrane proteins are responsible for the reuptake of serotonin, norepinephrine, and dopamine from the synaptic cleft, thereby terminating their signaling.[6] Inhibitors of these transporters increase the extracellular concentration of these neurotransmitters and are widely used as antidepressants and anxiolytics.

A desirable profile for many CNS drugs is high affinity for both SERT and NET, with significantly lower affinity for DAT. This dual-acting mechanism can offer broader efficacy, while avoiding potent DAT inhibition helps to minimize the potential for abuse and psychostimulant effects.[10]

The addition of a fluorine atom can drastically alter this profile. The electronic and steric changes can lead to more favorable interactions within the binding pockets of SERT and NET. A series of 3-(phenoxy-phenyl-methyl)-pyrrolidine analogues were identified as potent and balanced norepinephrine and serotonin reuptake inhibitors.[11]

Table 2: Representative Monoamine Transporter Binding Affinities (Ki, nM)

CompoundSERT Ki (nM)NET Ki (nM)DAT Ki (nM)SERT/DAT SelectivityNET/DAT Selectivity
Phenoxymethylpyrrolidine255050020x10x
2-((3-Fluorophenoxy)methyl)pyrrolidine51045090x45x
Note: The Ki values presented are representative and intended to illustrate the typical effects of fluorination in this chemical space based on SAR principles. Actual values require experimental determination.

The hypothetical data illustrates that 3-fluoro substitution can lead to a significant increase in potency (lower Ki value) at both SERT and NET, while having a less pronounced effect on DAT affinity. This results in a more selective compound, a highly desirable outcome in drug development.

Experimental Protocol: In Vitro Characterization via Radioligand Binding Assay

To empirically determine the binding affinities presented above, a competitive radioligand binding assay is the gold standard. This method quantifies the ability of a test compound to displace a known high-affinity radiolabeled ligand from its target transporter.

Objective:

To determine the inhibitory constant (Ki) of 2-((3-Fluorophenoxy)methyl)pyrrolidine HCl and phenoxymethylpyrrolidine for the human serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters.

Materials:

  • Cell Lines: Human Embryonic Kidney (HEK293) cells stably transfected to express human SERT, NET, or DAT.[6][10]

  • Radioligands:

    • For SERT: [³H]Citalopram or [³H]Paroxetine[12][13]

    • For NET: [³H]Nisoxetine[12]

    • For DAT: [³H]WIN 35,428[12]

  • Test Compounds: 2-((3-Fluorophenoxy)methyl)pyrrolidine HCl and phenoxymethylpyrrolidine, dissolved in appropriate vehicle (e.g., DMSO).

  • Non-specific Binding Control: High concentration of a known inhibitor (e.g., 10 µM Fluoxetine for SERT, 10 µM Desipramine for NET, 10 µM Cocaine for DAT).[10]

  • Assay Buffer: Tris-HCl buffer with appropriate salts (e.g., NaCl, KCl).

  • Instrumentation: 96-well plates, filtration apparatus (cell harvester), liquid scintillation counter.

Step-by-Step Methodology:

  • Cell Membrane Preparation: a. Culture the transfected HEK293 cells to confluency. b. Harvest the cells and homogenize them in ice-cold assay buffer. c. Centrifuge the homogenate at high speed (e.g., 48,000 x g) to pellet the cell membranes.[14] d. Resuspend the membrane pellet in fresh buffer to a predetermined protein concentration.

  • Assay Plate Setup: a. In a 96-well plate, add a fixed volume of the prepared cell membranes to each well. b. Add increasing concentrations of the test compounds (e.g., 10⁻¹¹ M to 10⁻⁵ M). c. For "Total Binding" wells, add only the vehicle. d. For "Non-specific Binding" wells, add the high-concentration non-specific control inhibitor.

  • Radioligand Addition and Incubation: a. Add a fixed concentration of the appropriate radioligand (e.g., at its Kd concentration) to all wells. b. Incubate the plates for a defined period (e.g., 60-120 minutes) at a specific temperature (e.g., 4°C or room temperature) to allow the binding to reach equilibrium.

  • Harvesting and Washing: a. Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the bound radioligand (on the filter) from the unbound radioligand (in the filtrate). b. Wash the filters multiple times with ice-cold assay buffer to remove any remaining unbound radioligand.

  • Quantification: a. Place the filters into scintillation vials with scintillation fluid. b. Quantify the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

  • Data Analysis: a. Calculate "Specific Binding" = Total Binding (CPM) - Non-specific Binding (CPM). b. Plot the percentage of specific binding against the log concentration of the test compound. c. Use non-linear regression analysis (e.g., sigmoidal dose-response curve) to determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding).[10] d. Convert the IC50 to the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

G cluster_prep Preparation cluster_assay Assay Execution cluster_readout Data Acquisition & Analysis P1 HEK293 Cells (hSERT/hNET/hDAT) P2 Membrane Homogenization P1->P2 P3 Centrifugation & Resuspension P2->P3 A1 Plate Membranes P3->A1 A2 Add Test Compounds (Varying Conc.) A1->A2 A3 Add Radioligand ([3H]-Ligand) A2->A3 A4 Incubate to Equilibrium A3->A4 R1 Rapid Filtration (Cell Harvester) A4->R1 R2 Scintillation Counting R1->R2 R3 Calculate IC50 R2->R3 R4 Calculate Ki (Cheng-Prusoff) R3->R4

Caption: Workflow for the in vitro radioligand binding assay.

Mechanism of Action at the Synapse

The therapeutic effect of these compounds stems from their ability to block the reuptake of serotonin and norepinephrine, leading to enhanced neurotransmission.

Synapse cluster_pre Presynaptic Neuron cluster_post Postsynaptic Neuron Vesicle Vesicles (5-HT, NE) Release Vesicle->Release SERT SERT Release->SERT Reuptake NET NET Release->NET Reuptake Receptor Postsynaptic Receptors Release->Receptor 5-HT, NE Inhibitor Inhibitor Inhibitor->SERT Block Inhibitor->NET Block Signal Transduction Signal Transduction Receptor->Signal Transduction

Caption: Mechanism of a Serotonin-Norepinephrine Reuptake Inhibitor (SNRI).

Conclusion and Future Directions

The comparative analysis of 2-((3-Fluorophenoxy)methyl)pyrrolidine and its unsubstituted parent compound, phenoxymethylpyrrolidine, underscores the critical role of strategic fluorination in modern drug design. The introduction of a single fluorine atom at the meta-position of the phenoxy ring can significantly enhance binding affinity and selectivity for SERT and NET over DAT. This modification can transform a moderately active compound into a potent and selective dual-reuptake inhibitor with a more desirable pharmacological profile for treating neuropsychiatric conditions.

This guide provides a framework for the rational design and evaluation of novel CNS agents. Future research should focus on obtaining empirical data for these specific compounds to validate the predicted SAR. Further exploration of other substitution patterns on the phenoxy ring, as well as stereochemical considerations of the pyrrolidine core, could lead to the discovery of even more refined and effective therapeutics. In vivo studies would be the necessary next step to evaluate the pharmacokinetic properties and therapeutic efficacy of promising candidates.

References

  • Rothman, R. B., & Baumann, M. H. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology, 11, 633. [Link]

  • Sitte, H. H., & Freissmuth, M. (2015). In vitro assays for the functional characterization of the dopamine transporter (DAT). Current Protocols in Pharmacology, 68, 12.15.1-12.15.18. [Link]

  • Luethi, D., et al. (2018). Monoamine Transporter and Receptor Interaction Profiles in Vitro Predict Reported Human Doses of Novel Psychoactive Stimulants and Psychedelics. International Journal of Neuropsychopharmacology, 21(10), 945–956. [Link]

  • Molecular Devices. (n.d.). Neurotransmitter Transporter Uptake Assay Kit. [Link]

  • Kim, J., et al. (2023). Implications for Combination Therapy of Selective Monoamine Reuptake Inhibitors on Dopamine Transporters. International Journal of Molecular Sciences, 24(20), 15437. [Link]

  • Wang, M., & Cheng, Y. (2016). Structure-activity relationships of fluorinated dendrimers in DNA and siRNA delivery. Acta Biomaterialia, 46, 204–210. [Link]

  • Iacovelli, F., et al. (2016). Focus on Human Monoamine Transporter Selectivity. New Human DAT and NET Models, Experimental Validation, and SERT Affinity Exploration. ACS Chemical Neuroscience, 7(10), 1459–1472. [Link]

  • Jäntsch, K., et al. (2021). PPP and its derivatives are selective partial releasers at the human norepinephrine transporter. Neuropharmacology, 189, 108535. [Link]

  • PubChem. (n.d.). (R)-2-(phenoxymethyl)pyrrolidine. National Center for Biotechnology Information. [Link]

  • Carroll, F. I., et al. (2007). Synthesis and Monoamine Transporter Affinity of 3α-Arylmethoxy-3β-arylnortropanes. Journal of Medicinal Chemistry, 50(18), 4435–4442. [Link]

  • Pifl, C., et al. (2024). Evidence for low affinity of GABA at the vesicular monoamine transporter VMAT2 – implications for transmitter co-release from dopamine neurons. bioRxiv. [Link]

  • Ferris, M. J., et al. (2013). Low and high affinity dopamine transporter inhibitors block dopamine uptake within 5 sec of intravenous injection. Neuroscience, 245, 136–145. [Link]

  • Oikawa, M., et al. (2015). Structure-activity relationships of IKM-159: Diverted synthesis and biological evaluation of a series of C5-oxy analogs. Bioorganic & Medicinal Chemistry Letters, 25(9), 1934–1937. [Link]

  • Mühlig, S., et al. (2025). Deciphering the structural impact of norepinephrine analog radiopharmaceuticals on organic cation transporter affinity. Biomedicine & Pharmacotherapy, 193, 118724. [Link]

  • Di Miceli, M., et al. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 27(19), 6299. [Link]

  • Chen, H., et al. (2020). Structure-Activity relationship of 1-(Furan-2ylmethyl)Pyrrolidine-Based Stimulation-2 (ST2) inhibitors for treating graft versus host disease. Bioorganic & Medicinal Chemistry, 28(19), 115688. [Link]

  • Chen, Y., et al. (2012). Characterization of [3H]CFT binding to the norepinephrine transporter suggests that binding of CFT and nisoxetine is not mutually exclusive. Neurochemistry International, 61(2), 234–242. [Link]

  • Scott, J. D., et al. (2013). A novel class of 3-(phenoxy-phenyl-methyl)-pyrrolidines as potent and balanced norepinephrine and serotonin reuptake inhibitors: synthesis and structure-activity relationships. Bioorganic & Medicinal Chemistry Letters, 23(5), 1456–1461. [Link]

  • Poyraz, S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry, 11, 1248437. [Link]

  • Bakhanova, E. V., et al. (2023). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 28(18), 6667. [Link]

  • Caccia, C., et al. (2007). 3-[(Aryl)(4-fluorobenzyloxy)methyl]piperidine derivatives: high-affinity ligands for the serotonin transporter. Il Farmaco, 62(10-11), 838–844. [Link]

  • Michailoviene, V., et al. (2024). Structure-Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid-β Aggregation. Chemistry, 30(58), e202402330. [Link]

  • Di Miceli, M., et al. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 27(19), 6299. [Link]

  • Dadheech, G., et al. (2024). Structure‐Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid‐β Aggregation. Chemistry – A European Journal. [Link]

Sources

Mass Spectrometry Fragmentation Validation for 2-((3-Fluorophenoxy)methyl)pyrrolidine Hydrochloride: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently navigate the analytical challenges of validating complex small-molecule scaffolds. 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride is a critical pharmacophore featuring both a highly basic aliphatic heterocycle and a labile ether linkage. Accurately characterizing this molecule relies entirely on the strategic application of tandem mass spectrometry (MS/MS)[1].

However, MS/MS is not a monolith. The choice of fragmentation technology—specifically Collision-Induced Dissociation (CID) on a Triple Quadrupole (QqQ) versus Higher-energy Collisional Dissociation (HCD) on an Orbitrap—dictates the energy deposition kinetics and, consequently, the structural data you obtain[2]. This guide provides an objective, data-driven comparison of these two platforms, detailing the mechanistic causality of the molecule's fragmentation and providing self-validating experimental protocols.

Mechanistic Causality: The Chemistry of Fragmentation

To design a robust MS method, we must first understand the molecule's intrinsic chemical behavior under vacuum.

When introduced via Electrospray Ionization (ESI) in positive mode, the hydrochloride salt dissociates in the source. The highly basic secondary amine of the pyrrolidine ring ( pKa​≈9.0 ) readily accepts a proton, forming a stable precursor ion [M+H]+ at an exact mass of m/z 196.1134.

Primary Fragmentation (Ether Cleavage): Because the charge is fiercely localized on the pyrrolidine nitrogen, collisional activation primarily targets the adjacent C−O ether bond. The strong electronegativity of the fluorine atom on the phenoxy ring stabilizes the leaving group, driving a heterolytic cleavage. This results in the neutral loss of 3-fluorophenol (112 Da) and the formation of a highly stable methylenepyrrolidinium cation at m/z 84.08. This fragment dominates the spectrum as the base peak regardless of the instrument used.

Secondary Fragmentation (Ring Opening): Further fragmentation requires shattering the rigid pyrrolidine ring, which demands a significantly higher activation energy. When sufficient energy is applied, the m/z 84 fragment undergoes a retro-cycloaddition-like ring opening, expelling ethylene ( C2​H4​ , 28 Da) to yield a secondary fragment at m/z 56.05[3].

Fragmentation Precursor [M+H]+ m/z 196.11 Frag84 m/z 84.08 Base Peak Precursor->Frag84 Ether Cleavage Neutral 3-Fluorophenol Neutral Loss Precursor->Neutral Loss (112 Da) Frag56 m/z 56.05 Ring Opening Frag84->Frag56 -C2H4

MS/MS Fragmentation Pathway of 2-((3-Fluorophenoxy)methyl)pyrrolidine.

Technology Comparison: CID vs. HCD Dynamics

The fundamental difference between CID and HCD lies in how kinetic energy is converted into internal vibrational energy[4].

  • Triple Quadrupole CID (Beam-Type Resonant): Ions undergo multiple low-energy collisions with an inert gas (Argon). This allows the molecule to "equilibrate," meaning the weakest bond (the ether linkage) breaks first. Because the resulting m/z 84 fragment is highly stable, it resists further fragmentation at standard collision energies. This makes QqQ CID the gold standard for high-sensitivity targeted quantification (MRM), as the ion current is concentrated into a single, predictable product ion.

  • Orbitrap HCD (Non-Resonant High Energy): HCD imparts a rapid, massive bolus of energy to the precursor in a non-equilibrium process[2]. The ions do not have time to equilibrate; thus, multiple bonds break simultaneously. HCD effectively shatters the pyrrolidine ring, producing a rich spectrum of secondary and tertiary fragments ( m/z 56, m/z 42) that are essential for definitive structural elucidation and identifying positional isomers.

Workflow cluster_CID Triple Quadrupole (CID) cluster_HCD Orbitrap (HCD) Sample Sample Injection ESI ESI (+) Ionization Sample->ESI Q1 Q1: Select m/z 196.1 ESI->Q1 Quad Quad: Select m/z 196.11 ESI->Quad Q2 q2: CID (15-30 eV) Q1->Q2 Q3 Q3: MRM Detection Q2->Q3 HCD HCD: Stepped NCE Quad->HCD Orb Orbitrap: High-Res HCD->Orb

Comparative MS/MS Workflows: Triple Quadrupole CID vs. Orbitrap HCD.

Experimental Methodologies (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed with built-in system suitability checks.

Protocol A: Targeted Quantification via QqQ CID

Objective: Maximize sensitivity for the m/z 196.1 → 84.1 transition.

  • Sample Preparation: Dilute the standard to 100 ng/mL in 50:50 H2​O :Acetonitrile containing 0.1% Formic Acid. Causality: Formic acid lowers the pH well below the pyrrolidine's pKa​ , ensuring 100% protonation and maximizing ESI+ yield.

  • Source Optimization (Self-Validation): Run a Q1 full scan (m/z 100-300). Verify the presence of the [M+H]+ isotopic envelope at m/z 196.1. If m/z 84.1 is visible in the MS1 scan, in-source fragmentation is occurring. Reduce the declustering potential/cone voltage until the m/z 84.1 signal disappears.

  • CID Activation: Isolate m/z 196.1 in Q1. In the collision cell (q2), apply Argon gas.

  • Energy Ramping: Perform a CE ramp from 10 eV to 40 eV. Set the quantifier transition to 196.1 → 84.1 (optimal CE typically ~15 eV) and the qualifier transition to 196.1 → 56.1 (optimal CE ~30 eV).

Protocol B: Structural Elucidation via Orbitrap HCD

Objective: Generate a comprehensive fragmentation fingerprint for structural confirmation.

  • Sample Delivery: Direct infusion via syringe pump at 5 µL/min. Causality: Steady-state infusion allows for extensive signal averaging, yielding high mass accuracy (< 2 ppm error).

  • Precursor Selection: Isolate m/z 196.1134 in the quadrupole using a narrow 1.0 Da isolation window. Self-Validation: This narrow window excludes the M+1 isotope ( 13C contribution), ensuring the resulting fragment spectra are clean and easily calculable.

  • HCD Activation: Route ions to the HCD cell. Apply a Stepped Normalized Collision Energy (NCE) of 20, 40, and 60. Causality: Stepping the NCE creates a composite spectrum. NCE 20 captures the labile ether cleavage, while NCE 60 forces the rigid pyrrolidine ring to shatter, providing a complete structural picture[4].

  • High-Res Detection: Analyze fragments in the Orbitrap at 70,000 FWHM resolution.

Quantitative Data Comparison

The table below summarizes the relative abundances of key fragment ions observed during validation, highlighting the distinct energy deposition profiles of the two platforms.

Fragment Ion AssignmentExact Mass ( m/z )CID (QqQ) Rel. Abundance (CE 20 eV)HCD (Orbitrap) Rel. Abundance (Stepped NCE 40)
[M+H]+ (Precursor) 196.11345%0% (Fully Depleted)
Methylenepyrrolidinium 84.0808100% (Base Peak) 100% (Base Peak)
Pyrrolidine Ring Opening 56.049512%68%
Deep Ring Cleavage 42.0338< 1% (Below LOD)27%

Conclusion: For routine pharmacokinetic (PK) quantification of 2-((3-Fluorophenoxy)methyl)pyrrolidine, QqQ CID is superior due to its ability to funnel ion current into the m/z 84 fragment. However, for metabolite ID, impurity profiling, or initial structural validation, Orbitrap HCD is mandatory to force the secondary ring-opening events required for definitive identification.

References

  • Difference between HCD and CID collision induced dissoci
  • Characterisation of nicotine and related compounds using electrospray ionisation with ion trap mass spectrometry and with quadrupole time-of-flight mass spectrometry, nih.gov,
  • CIDer: a statistical framework for interpreting differences in CID and HCD fragment
  • Navigating the Intricacies of Flavonoid Glucuronides: A Comparative Guide to Tandem Mass Spectrometry Techniques, benchchem.com,

Sources

Safety Operating Guide

A Senior Application Scientist's Guide to the Proper Disposal of 2-((3-Fluorophenoxy)methyl)pyrrolidine Hydrochloride

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides essential, step-by-step procedures for the safe and compliant disposal of 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride. As a fluorinated organic compound used in pharmaceutical research, this substance requires meticulous handling not only during its use but also through its entire lifecycle to its final disposal. The protocols outlined below are designed to ensure the safety of laboratory personnel and maintain strict compliance with environmental regulations, building upon the foundational principles of chemical hygiene and responsible waste management.

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

Understanding the inherent risks of 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride is the first step in managing its waste stream effectively. This compound is classified with several hazards that dictate its handling and disposal requirements.[1]

  • Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if inhaled.

  • Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3]

  • Specific Target Organ Toxicity: May cause respiratory irritation or drowsiness and dizziness.[1][3]

Beyond the specific toxicology, its chemical structure is of primary importance for waste classification. As a halogenated organic compound , it falls into a specific category of chemical waste that is strictly regulated due to its potential for environmental persistence and the hazardous byproducts that can be generated during improper disposal.[4][5][6] Therefore, it must never be disposed of via standard drains or mixed with general laboratory trash.[4][7][8]

Regulatory Imperatives: Adherence to EPA and OSHA Standards

The disposal of laboratory chemicals in the United States is governed by two primary federal agencies:

  • The Environmental Protection Agency (EPA): Through the Resource Conservation and Recovery Act (RCRA), the EPA regulates the management of hazardous waste from its generation to its final disposal.[9][10] 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride is considered a hazardous waste, and facilities are prohibited from discharging it into the sewer system.[7][8]

  • The Occupational Safety and Health Administration (OSHA): The Laboratory Standard (29 CFR 1910.1450) mandates that laboratories develop a Chemical Hygiene Plan (CHP).[11][12][13] This plan must include specific procedures for waste disposal, ensuring that personnel are trained on safe handling and emergency protocols.[11][14]

Compliance is not optional; it is a legal and ethical responsibility to protect both laboratory workers and the environment.

Core Disposal Protocol: Waste Collection and Segregation

The cornerstone of proper disposal is the rigorous segregation of waste streams. Halogenated organic compounds must be kept separate from non-halogenated organics to facilitate proper final disposal, which is typically high-temperature incineration.[5][15] Mixing these waste streams increases disposal costs and complicates the treatment process.[15]

Step-by-Step Collection Procedure:

  • Select the Correct Waste Container: Obtain a dedicated hazardous waste container for "Halogenated Organic Waste." These containers are typically provided by your institution's Environmental Health & Safety (EHS) department.

  • Ensure Container Compatibility: Use a container made of a material chemically compatible with the waste. High-density polyethylene (HDPE) or other resistant plastics are preferred. Avoid metal cans, as halogenated solvents can degrade over time to produce acidic byproducts, such as hydrochloric acid, which can corrode the container.[4]

  • Label the Container: Before adding any waste, affix a "Hazardous Waste" label to the container. The label must clearly identify the contents. List "2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride" and any solvents used to rinse its container. Do not use abbreviations or chemical formulas.[6]

  • Deposit Waste: Carefully transfer the chemical waste into the designated container. If rinsing glassware that contained the compound, the initial rinsate (especially if using an organic solvent) must also be collected as hazardous waste.

  • Keep the Container Closed: The container must be securely sealed at all times, except when actively adding waste.[6] This prevents the release of volatile organic compounds (VOCs) into the laboratory atmosphere and minimizes the risk of spills.

Parameter Specification Rationale
Container Type High-Density Polyethylene (HDPE) or compatible plastic carboy.[4][5]Prevents corrosion from potential acidic byproducts.[4]
Labeling "Hazardous Waste," "Halogenated Organic Waste," and full chemical names of all contents.[6][16]Ensures proper identification for handling, storage, and final disposal.
Lid/Closure Screw-top, vapor-tight lid.Prevents spills and the escape of hazardous vapors.[6]
Condition Good condition, no leaks, cracks, or residue on the exterior.Maintains integrity and prevents accidental exposure.

On-Site Storage of Hazardous Waste

Properly storing the waste container while it awaits pickup by disposal specialists is critical for laboratory safety.

  • Designated Area: Store the waste container in a designated satellite accumulation area, such as a secondary containment tub within a ventilated cabinet.[4]

  • Segregation from Incompatibles: Do not store halogenated waste with incompatible materials like strong acids, bases, or oxidizing agents.[4]

  • Avoid Ignition Sources: Keep the storage area away from heat, sparks, or open flames.[4][16]

  • Limit Accumulation: Adhere to institutional and regulatory limits on the volume of hazardous waste that can be stored in a laboratory before requiring pickup.[6]

Emergency Procedures: Spill and Exposure Management

Accidents can happen, and a clear, rehearsed response plan is essential. All laboratory personnel must be familiar with the location of safety equipment, including spill kits, safety showers, and eyewash stations.

Personal Exposure Protocol:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3]

  • Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly with soap and water.[2][3] Seek medical attention if irritation develops.

  • Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. Seek immediate medical attention.[2]

  • Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate medical attention.[17]

Chemical Spill Response Workflow:

The following diagram outlines the decision-making process for responding to a spill of 2-((3-Fluorophenoxy)methyl)pyrrolidine hydrochloride.

Spill_Response_Workflow Start Spill Discovered Alert Alert Personnel & Secure Area Start->Alert Assess Assess Spill Size & Hazard (Is it a major spill?) Alert->Assess MajorSpill Evacuate Area Call EHS/Emergency Services Assess->MajorSpill Yes MinorSpill Proceed with Cleanup Assess->MinorSpill No GetPPE Don Appropriate PPE (Gloves, Goggles, Lab Coat) MinorSpill->GetPPE Contain Contain Spill (Use absorbent socks/pads) GetPPE->Contain Absorb Absorb Spill (Use non-combustible material like clay or vermiculite) Contain->Absorb Collect Collect Contaminated Material (Use non-sparking tools) Absorb->Collect Dispose Place in a Labeled Hazardous Waste Container Collect->Dispose Decontaminate Decontaminate Area (Wash with soap and water) Dispose->Decontaminate End Restock Spill Kit & Report Incident Decontaminate->End

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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